Cadmium chloride, dihydrate
Description
Historical Context of Cadmium Compound Research
The history of cadmium research began with its discovery and isolation in 1817 by Karl Samuel Leberecht Hermann and Friedrich Stromeyer. americanelements.com The element's name is derived from the Latin 'cadmia' and the Greek 'kadmeia'. researchgate.net Initially, one of the earliest applications for cadmium compounds was in pigments, with production starting around the 1840s. justdial.com These pigments, primarily cadmium sulfide (B99878), were prized for their brilliant and durable colors ranging from pale yellow to deep orange. justdial.com
Industrial use of cadmium expanded significantly by the mid-20th century. justdial.com Its non-corrosive properties made it valuable for electroplating and coating steel, as well as in the production of nickel-cadmium (Ni-Cd) batteries. justdial.comjustdial.com The first health effects associated with cadmium were reported as early as 1858, and the first experimental toxicological studies date back to 1919. doi.org By the 1940s and 1950s, the toxic effects of occupational exposure were being recognized, leading to numerous studies investigating its impact. justdial.comdoi.org Research into the potential carcinogenicity of cadmium began in the 1960s. justdial.com Despite its known toxicity, some cadmium compounds found early use in medicine; for instance, the 1907 British Pharmaceutical Codex listed cadmium iodide for treating certain ailments. justdial.com
Contemporary Significance of Cadmium Chloride Dihydrate in Chemical Sciences
In modern chemical sciences, cadmium chloride dihydrate is a key compound, particularly in the field of materials synthesis. It is frequently used as a precursor for the creation of cadmium-based nanoparticles and thin films, which possess unique optical and electronic properties. justdial.com
Key Research Applications:
Nanoparticle Synthesis: Cadmium chloride dihydrate is a common starting material for synthesizing cadmium sulfide (CdS) and cadmium selenide (B1212193) (CdSe) quantum dots and nanocrystals. justdial.comresearchgate.net These nanomaterials are investigated for applications in solar cells, sensors, and catalysis. justdial.com For example, CdS nanocrystalline thin films have been prepared using cadmium chloride dihydrate as the cadmium source in chemical bath deposition (CBD) methods. researchgate.net
Coordination Chemistry: The compound is used to synthesize novel metal complexes. Researchers have created trinuclear cadmium(II) complexes and complexes with Schiff base ligands using cadmium chloride dihydrate as the cadmium source. doi.orgmobt3ath.com These studies explore the structural, spectroscopic, and electrochemical properties of the resulting materials. doi.org
Thin Film Deposition: It is a critical component in the chemical bath deposition (CBD) of thin films, such as CdS, which are used as window layers in thin-film solar cells. researchgate.net Research focuses on optimizing deposition conditions, like pH and temperature, to control the properties of the resulting films. researchgate.netresearchgate.net
Electrochemistry: Cadmium chloride dihydrate is utilized in electrochemical studies and for applications like electroplating. americanelements.comresearchgate.netcmu.ac.th Its solutions can be used in electrochemical cells for depositing cadmium or studying redox processes. cmu.ac.thmdpi.com
The following table summarizes representative examples of synthetic methods employing cadmium chloride dihydrate as a precursor.
| Product | Synthetic Method | Other Key Reagents | Research Focus | Reference |
| Cadmium Sulfide (CdS) Nanocrystals | Chemical Bath Deposition (CBD) | Thiourea (B124793), Sodium Citrate (B86180) Dihydrate | Ammonia-free synthesis, study of pH and temperature effects | researchgate.net |
| Cadmium Selenide (CdSe) Thin Films | Chemical Bath Deposition (CBD) | Sodium Selenite (B80905), Triethanolamine, Ammonia (B1221849) | Optimization for photoelectrochemical cells | mdpi.com |
| Trinuclear Cadmium(II) Complex | Solution Evaporation | Pyridine-ring containing ligand, Methanol | Crystallography, spectroscopy, and theoretical (DFT) studies | doi.org |
| Organic-Inorganic Hybrid Perovskite | Slow Evaporation | p-Methylaniline, Methanol, HCl | Synthesis and structural characterization of novel perovskites | iucr.org |
Overview of Key Research Paradigms and Theoretical Frameworks
The study of cadmium chloride dihydrate and its derivatives is guided by several key research paradigms and theoretical frameworks that help elucidate their structure, properties, and reactivity.
Experimental Paradigms:
Chemical Synthesis and Crystallization: A primary paradigm involves the synthesis of new materials, such as coordination polymers and metal-organic frameworks, using cadmium chloride dihydrate as a metal source. iucr.org Slow evaporation of solutions is a common technique to obtain single crystals suitable for X-ray crystallographic analysis. doi.orgiucr.org
Thin Film Fabrication: The chemical bath deposition (CBD) technique is a widely used experimental approach for creating thin films like CdS from cadmium chloride dihydrate. researchgate.netresearchgate.net This paradigm allows for the investigation of how parameters such as precursor concentration, pH, temperature, and the use of complexing agents influence the structural and optical properties of the films. researchgate.netresearchgate.net
Characterization Techniques: A suite of advanced analytical techniques is employed to characterize the synthesized materials. These include X-ray Diffraction (XRD) for determining crystal structure, Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) for morphological analysis, and various spectroscopic methods (FT-IR, UV-Vis) to probe chemical bonding and electronic transitions. researchgate.netdoi.org
Theoretical Frameworks:
Density Functional Theory (DFT): DFT is a powerful computational method used to model the electronic structure of molecules. In research involving cadmium chloride dihydrate, DFT calculations are used to optimize the geometry of synthesized cadmium complexes, calculate molecular frontier orbital energies (HOMO and LUMO), and analyze reaction sites. doi.orgekb.eg
Time-Dependent DFT (TD-DFT): This extension of DFT is used to simulate electronic absorption spectra (UV-Vis). doi.org By comparing theoretical spectra with experimental results, researchers can assign electronic transitions and gain a deeper understanding of the optical properties of the compounds. doi.org
Debye-Hückel Theory: In electrochemical studies involving cadmium chloride dihydrate, theoretical models like the Debye-Hückel equation are used to model the behavior of ions in solution. mdpi.com This framework helps in understanding and calculating the activity coefficients of ions in redox couple solutions, which is crucial for optimizing the performance of devices like photoelectrochemical cells. mdpi.com
Interdisciplinary Research Landscape of Cadmium Chloride Dihydrate
Research involving cadmium chloride dihydrate extends beyond pure chemistry, impacting various interdisciplinary fields.
Materials Science: In materials science, the compound is fundamental for creating novel materials with specific functionalities. This includes the synthesis of organic-inorganic hybrid perovskites and flame-retardant additives for coatings. iucr.orgnih.gov The study of how CdCl₂ treatment affects the properties of semiconductor thin films is a significant area of research aimed at improving the efficiency of solar cells. researchgate.net
Environmental Science: Cadmium chloride dihydrate is utilized in environmental research both as a model contaminant and in the development of remediation technologies. justdial.com Studies investigate the removal of cadmium ions from wastewater using various adsorbents, such as modified zeolites or activated carbon derived from agricultural waste. ekb.egdergipark.org.tr It is also used in phytoremediation research to study the uptake and accumulation of cadmium by plants. americanelements.comresearchgate.net
Analytical Chemistry: The compound serves as a reagent and standard in analytical chemistry. alibaba.comjustdial.com It is available as an ACS Reagent grade material for laboratory use. hubspotusercontent-na1.net For instance, it has been used to prepare standard solutions for evaluating the absorption of cadmium by plants using techniques like microwave-induced plasma atomic emission spectrometry (MIP-AES). researchgate.net
Crystallography and Structural Biology: Cadmium chloride hydrate (B1144303) is used in crystallization screening to help determine the three-dimensional structure of biological macromolecules like proteins and nucleic acids. mdpi.comgoogle.com.na Calorimetric methods such as Isothermal Titration Calorimetry (ITC) and Differential Scanning Calorimetry (DSC) have been used to characterize the effects of additives like cadmium chloride dihydrate on protein stability and crystallization behavior. acs.org
Structure
2D Structure
Properties
Molecular Formula |
CdCl2 |
|---|---|
Molecular Weight |
183.32 g/mol |
IUPAC Name |
cadmium(2+);dichloride |
InChI |
InChI=1S/Cd.2ClH/h;2*1H/q+2;;/p-2 |
InChI Key |
YKYOUMDCQGMQQO-UHFFFAOYSA-L |
SMILES |
[Cl-].[Cl-].[Cd+2] |
Canonical SMILES |
[Cl-].[Cl-].[Cd+2] |
Origin of Product |
United States |
Advanced Synthesis Methodologies for Cadmium Chloride Dihydrate
Controlled Crystallization Techniques for High-Purity Cadmium Chloride Dihydrate
The synthesis of high-purity cadmium chloride dihydrate is heavily reliant on controlled crystallization techniques. These methods are designed to manipulate the crystallization process to isolate the dihydrate form specifically, with desired crystal size, morphology, and purity.
Solvent-Assisted Recrystallization Protocols
Solvent-assisted recrystallization is a fundamental technique for purifying crystalline solids and obtaining specific solvates. The choice of solvent system is critical as it influences solubility, complex formation, and crystal growth habits. For cadmium chloride, water is the most common solvent, and controlling the temperature during evaporation can yield different hydrates. wikipedia.org For instance, evaporation of an aqueous solution of cadmium chloride at 35°C, 20°C, and 0°C can produce the monohydrate, hemipentahydrate, and tetrahydrate, respectively, highlighting the sensitivity of the hydration state to temperature. wikipedia.org
The use of mixed-solvent systems or non-aqueous solvents can further refine the crystallization process. Studies on the coordination chemistry of cadmium(II) chloride show that the solvent directly participates in the formation of crystalline products. For example, reactions in a toluene-methanol solvent system can yield specific polynuclear cadmium compounds, and the solvent choice for recrystallization can influence the final structure. nih.gov The extraction of cadmium(II) from aqueous chloride solutions using organic ligands in diluents like chloroform (B151607) or hydrocarbon/decan-1-ol mixtures demonstrates that the organic phase composition is key to selectively complexing and isolating cadmium species. nih.govresearchgate.net This principle is applied in recrystallization to remove impurities that have different solubilities or complexation affinities in the chosen solvent system.
Table 1: Influence of Solvent and Temperature on Cadmium Chloride Crystallization
| Method | Solvent/System | Controlling Factor | Outcome | Reference |
| Evaporation | Aqueous Solution | Temperature | Formation of different hydrates (mono-, hemipenta-, tetra-) | wikipedia.org |
| Solvent Extraction | Chloroform / Decan-1-ol | Ligand/Chloride Conc. | Formation of solvating dimer complex [CdCl2(extractant)2] | researchgate.net |
| Recrystallization | Toluene-Methanol | Solvent Ratio | Formation of specific polynuclear cadmium complexes | nih.gov |
| Model Reaction | Water-containing Acetone | Ligand Presence | Isolation of crystalline complexes like [CdCl2(phpaoH)2]∙H2O | nih.gov |
Hydrothermal and Solvothermal Synthesis Approaches
Hydrothermal and solvothermal synthesis are methods that employ elevated temperatures and pressures in aqueous or non-aqueous solvents, respectively, within a sealed vessel (autoclave). While these techniques are powerful for synthesizing materials that are otherwise difficult to crystallize, they are not commonly reported for the direct synthesis of simple hydrated salts like cadmium chloride dihydrate. Instead, the literature extensively documents the use of cadmium chloride (often as a hydrate (B1144303) like CdCl₂·2.5H₂O) as a precursor in these methods to produce more complex, often insoluble, nanomaterials. researchgate.netmdpi.comresearchgate.net
For example, cadmium sulfide (B99878) (CdS) nanorods and other nanostructures are frequently prepared via solvothermal routes using cadmium chloride dihydrate and a sulfur source in a solvent like ethylenediamine. researchgate.netresearchgate.net Similarly, ultralong nanowires of cadmium phosphate (B84403) hydroxide (B78521) have been synthesized hydrothermally using cadmium chloride hemi(pentahydrate) as the cadmium source. mdpi.com These processes leverage the high temperature and pressure to facilitate reactions and control the morphology of the resulting nanomaterial product, rather than to crystallize the initial hydrated salt precursor.
Table 2: Examples of Materials Synthesized from Cadmium Chloride Hydrates via Hydro/Solvothermal Methods
| Product Material | Synthesis Method | Precursors | Solvent | Reference |
| CdS Nanorods | Solvothermal | CdCl₂·2.5H₂O, Thiourea (B124793) | Ethylenediamine | researchgate.net |
| CdS Nanoparticles | Solvothermal | Cadmium Acetate (B1210297) Dihydrate, Thiourea | Ethylene Glycol | nanoient.org |
| Cadmium Phosphate Hydroxide Nanowires | Hydrothermal | CdCl₂·2.5H₂O, Sodium Oleate, NaH₂PO₄ | Water | mdpi.com |
| CuInS₂ Nanocrystals | Hydrothermal | Copper(II) chloride dihydrate, Indium(III) chloride | Water | mdpi.com |
Template-Directed Synthesis Strategies
Template-directed synthesis is a method where a scaffold or template is used to guide the formation of a desired structure, influencing its size, morphology, and orientation. numberanalytics.com Common templates include surfactants, polymers, or other nanoparticles. numberanalytics.com This approach is particularly valuable for creating complex architectures and controlling polymorphism. numberanalytics.commdpi.com
Similar to hydrothermal methods, template-directed synthesis is not widely documented for producing cadmium chloride dihydrate itself. However, the principles of this technique could be applied to control its crystallization. For instance, using a polymer matrix like poly(methyl methacrylate) (PMMA) or polyethylene (B3416737) glycol (PEG) could control nucleation and crystal growth, potentially yielding highly uniform crystals of cadmium chloride dihydrate. mdpi.com The primary application found in the literature involves using cadmium(II) ions as a template to synthesize complex macrocyclic molecules or using cadmium chloride as a precursor for creating templated nanomaterials like cadmium sulfide nanodots within a polyacrylamide reactor. mdpi.comresearchgate.net The technique's power lies in directing the assembly of materials, a concept that holds potential for refining the crystallization of simple salts, even if specific research is not prevalent. numberanalytics.com
Mechanistic Studies of Cadmium Chloride Dihydrate Formation Pathways
Understanding the mechanisms of formation is crucial for controlling the synthesis of cadmium chloride dihydrate. This involves studying both the speed of the crystallization (kinetics) and the energy changes and species equilibria involved (thermodynamics).
Kinetic Analysis of Crystallization Processes
The kinetic analysis of crystallization involves studying the rates of nucleation and crystal growth. These processes are fundamental to determining the final crystal size distribution and morphology. arxiv.orgacs.org Key parameters in kinetic studies include the induction period (the time before nucleation begins) and the Metastable Zone Width (MSZW), which defines the supersaturation range where spontaneous nucleation is unlikely and growth on existing crystals is favored. acs.orgscience.gov
Methods like differential scanning calorimetry (DSC) can be used to study the kinetics of both non-isothermal and isothermal crystallization, with the data often analyzed using models such as the Avrami model to understand the nucleation mechanism. arxiv.org Studies on related systems show that impurities can significantly affect kinetics; for example, the presence of cadmium chloride as an impurity in gypsum solutions increases the induction period for crystallization. science.gov A systematic kinetic analysis of cadmium chloride dihydrate crystallization would involve measuring these parameters under various conditions (temperature, supersaturation, solvent) to establish a robust and reproducible synthesis protocol.
Table 3: Key Parameters in Crystallization Kinetic Analysis
| Parameter | Description | Method of Analysis | Reference |
| Induction Period | Time elapsed before the onset of nucleation. | Monitoring solution properties (e.g., turbidity, concentration) over time. | science.gov |
| Metastable Zone Width (MSZW) | The supersaturation range between the solubility curve and the point of spontaneous nucleation. | Controlled cooling/evaporation experiments with turbidity monitoring. | acs.org |
| Nucleation & Growth Rate | The rate at which new crystals form and existing crystals increase in size. | Isothermal/non-isothermal Differential Scanning Calorimetry (DSC), analyzed with models like Avrami. | arxiv.org |
| Crystal Size Distribution (CSD) | The distribution of crystal sizes in the final product. | Laser diffraction, microscopy. | acs.org |
Thermodynamic Considerations in Dihydrate Formation
The formation of cadmium chloride dihydrate from an aqueous solution is governed by thermodynamic principles. The speciation of cadmium in the solution is highly dependent on chloride concentration and temperature. researchgate.net In aqueous solutions, cadmium does not exist solely as a simple Cd²⁺ ion but forms a series of aquo- and chloro-complexes. researchgate.net Understanding the equilibrium between these species is essential for controlling which solid phase crystallizes.
Thermodynamic studies have identified the dominant species under various conditions. At lower chloride concentrations and temperatures, octahedral species like [Cd(H₂O)₆]²⁺ and [CdCl(H₂O)₅]⁺ are prevalent. researchgate.net As chloride concentration and temperature increase, the coordination geometry shifts towards tetrahedral, with species like [CdCl₂(H₂O)₂]⁰, [CdCl₃(H₂O)]⁻, and [CdCl₄]²⁻ becoming more dominant. researchgate.net The formation of the solid dihydrate, CdCl₂·2H₂O, is a result of the equilibrium between these soluble species and the solid phase. Thermodynamic modeling and experimental measurements, such as electromotive force (e.m.f.) studies, are used to determine the activity coefficients and Gibbs energy of dissolution, providing a complete picture of the system's energetics. researchgate.netrsc.org Thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are also used to study the stability of hydrates and their decomposition pathways, providing critical data on the temperatures at which dehydration occurs. scirp.org
Table 4: Aqueous Cadmium-Chloride Species at Temperatures ≤ 300°C
| Species | Dominant Geometry | Conditions for Dominance | Reference |
| [Cd(H₂O)₆]²⁺ | Octahedral | Low chloride concentration | researchgate.net |
| [CdCl(H₂O)₅]⁺ | Octahedral | Low-to-moderate chloride concentration | researchgate.net |
| [CdCl₂(H₂O)₂]⁰ | Tetrahedral | Increasing chloride concentration and/or temperature | researchgate.net |
| [CdCl₃(H₂O)]⁻ | Tetrahedral | High chloride concentration and/or temperature | researchgate.net |
| [CdCl₄]²⁻ | Tetrahedral | Very high chloride concentration | researchgate.net |
Novel Synthetic Routes for Specific Polymorphs or Nanostructures
Advanced synthesis methodologies have enabled the precise control over the morphology and structure of materials at the nanoscale. In the context of cadmium chloride, these methods are pivotal for developing specific polymorphs and nanostructures, such as nanocrystals and thin films, which exhibit unique properties not found in their bulk counterparts. While cadmium chloride dihydrate often serves as a precursor, novel routes are being explored to fabricate distinct nano-architectures.
Synthesis of Cadmium Chloride Dihydrate Nanocrystals
The synthesis of nanocrystals composed purely of cadmium chloride is an area of specialized research. These methods often involve physical processes or controlled reactions to generate closed-cage, fullerene-like structures or core-shell nanoparticles.
Two notable methods for synthesizing inorganic fullerene-like (IF) cadmium chloride (CdCl₂) nanoparticles have been demonstrated. semi.ac.cn The first technique involves the high-temperature evaporation and subsequent condensation of dried cadmium chloride powder. This process yields mostly spherical, nested nanostructures. The second method utilizes electron beam irradiation on cadmium chloride monohydrate powder, which induces recrystallization into closed nanoparticles with a non-hollow core. semi.ac.cn This electron beam-induced process tends to form polyhedra with hexagonal or elongated rectangular characteristics. semi.ac.cn A key finding from this research is that while the source material is orthorhombic cadmium chloride monohydrate, the resulting crystallized IF cage consists of the anhydrous 3R polytype, a phase that is typically unstable as a bulk material in the ambient atmosphere. semi.ac.cn This highlights the ability of seamless nanostructures to stabilize otherwise unstable phases. semi.ac.cn
Another advanced area is the formation of core-shell nanostructures. The ripening of cadmium-cadmium chloride (Cd-CdCl₂) core-shell nanocrystals has been studied using liquid cell transmission electron microscopy. lbl.gov In this system, the nanocrystals are formed in-situ under electron beam irradiation, which acts as both an imaging source and a reducing agent for cadmium ions. lbl.gov The study revealed that the ripening process is mediated by the formation and annihilation of crack defects in the CdCl₂ shell, which is accompanied by mass transfer through these cracks. lbl.gov
| Synthesis Method | Precursor Material | Resulting Nanostructure | Key Finding |
| High-Temperature Evaporation/Condensation | Dried Cadmium Chloride Powder | Spherical, nested inorganic fullerene-like (IF) nanoparticles | Produces multi-layer, hollow cage structures. semi.ac.cn |
| Electron Beam Irradiation | Cadmium Chloride Monohydrate | Polyhedral, non-hollow core nanoparticles | The anhydrous 3R polytype of CdCl₂, normally unstable, is stabilized in the cage structure. semi.ac.cn |
| In-situ Electron Beam Reduction | Cadmium Chloride (in solution with HCl) | Cadmium-Cadmium Chloride (Cd-CdCl₂) core-shell nanocrystals | Ripening of nanocrystals is mediated by the formation and annihilation of defects in the CdCl₂ shell. lbl.gov |
Fabrication of Thin Films Utilizing Cadmium Chloride Dihydrate Precursors
Cadmium chloride dihydrate is a crucial precursor in the fabrication of various semiconductor thin films, which are fundamental components in optoelectronic devices like solar cells. The compound is used in several deposition techniques to create thin films of materials such as cadmium telluride (CdTe) and cadmium sulfide (CdS).
Chemical Bath Deposition (CBD): The chemical bath deposition technique is a low-cost, ammonia-free method for producing nanocrystalline thin films. In one such application, CdS thin films were synthesized using cadmium chloride dihydrate as the cadmium source. researchgate.net The process also involves thiourea as a sulfur source and sodium citrate (B86180) dihydrate as a non-toxic complexing agent for cadmium ions, replacing the more volatile and toxic ammonia (B1221849). researchgate.net This method yields crystallites with a size range of 10–20 nm, exhibiting both cubic (zinc blend) and hexagonal (wurtzite) crystal structures. researchgate.net
Electrodeposition: Electrodeposition is another key technique for fabricating thin films for solar cell applications. In a 2017 study, CdTe thin films were fabricated using a cadmium chloride precursor. aenert.com The electrodeposition process, involving cadmium chloride and tellurium oxide, resulted in polycrystalline CdTe layers. aenert.com A crucial step in enhancing the efficiency of CdTe solar cells is treating the interface with cadmium chloride. aenert.com
Spray Pyrolysis: A simplified, low-cost spray technique using a perfume atomizer has been employed to prepare CdS thin films on glass substrates at 325ºC. naturalspublishing.com In a comparative study, cadmium chloride was used as one of the cationic precursors. The resulting CdS films were polycrystalline with a mixture of cubic and hexagonal phases, though the hexagonal phase was predominant. naturalspublishing.com Films produced using the cadmium chloride precursor exhibited a larger grain size (32.63 nm) compared to those made with cadmium acetate (21.33 nm). naturalspublishing.com These films also showed high optical transmittance (>85%) in the visible range, making them suitable as antireflecting coatings for solar cells. naturalspublishing.com
Post-Deposition Treatment: Cadmium chloride is also used in the post-deposition treatment of thin films to improve their properties. For instance, in the fabrication of some CdSe thin-film solar cells, a cadmium sulfide (CdS) film is first deposited via chemical bath deposition and then treated with a cadmium chloride solution in absolute methanol. hep.com.cn This treatment is followed by annealing at 400°C. hep.com.cn This step is critical for enhancing device performance. aenert.com
| Fabrication Technique | Precursor(s) | Deposited Film | Film Characteristics | Application |
| Chemical Bath Deposition | Cadmium chloride dihydrate, Thiourea, Sodium citrate dihydrate | Cadmium Sulfide (CdS) | Nanocrystalline (10-20 nm), cubic and hexagonal structures. researchgate.net | Optoelectronics |
| Electrodeposition | Cadmium chloride, Tellurium oxide | Cadmium Telluride (CdTe) | Polycrystalline. aenert.com | Solar Cells |
| Simplified Spray Pyrolysis | Cadmium chloride, Thiourea | Cadmium Sulfide (CdS) | Polycrystalline (hexagonal dominant), grain size of 32.63 nm, >85% transmittance. naturalspublishing.com | Antireflecting Coatings |
| Post-Deposition Treatment | Cadmium chloride in methanol | N/A (treatment for CdS film) | Improves properties of pre-deposited films. hep.com.cn | Solar Cells |
Crystallographic and Advanced Structural Elucidation of Cadmium Chloride Dihydrate
Single-Crystal X-ray Diffraction Analysis of Cadmium Chloride Dihydrate
Single-crystal X-ray diffraction (SC-XRD) is a powerful technique for the precise determination of the three-dimensional atomic structure of crystalline materials. For cadmium chloride dihydrate, this analysis reveals detailed information about its crystal system, space group, atomic positions, and the nature of the interactions holding the structure together.
While extensive data is available for various cadmium chloride complexes and the anhydrous form, specific crystallographic data for the dihydrate form (CdCl₂·2H₂O) is less commonly detailed in readily available literature. However, related hydrated cadmium chloride structures and complexes provide a strong basis for understanding its crystallographic nature. For instance, the anhydrous form of cadmium chloride crystallizes in the trigonal system with the space group R-3m. materialsproject.orgmaterialsproject.org Other hydrated forms and complexes, such as bis-glycine cadmium chloride, have been found to crystallize in the monoclinic system with space groups like P21 or P21/n. ijmse.netsphinxsai.comakjournals.com It is anticipated that cadmium chloride dihydrate would also adopt a lower symmetry system, likely monoclinic, due to the presence of water molecules which introduce more complex packing and hydrogen bonding requirements.
Table 1: Comparison of Crystal Systems and Space Groups for Cadmium Chloride and Related Compounds
| Compound | Crystal System | Space Group | Reference |
|---|---|---|---|
| Anhydrous Cadmium Chloride (CdCl₂) | Trigonal | R-3m | materialsproject.orgmaterialsproject.org |
| Bis-glycine cadmium chloride (BGCC) | Monoclinic | P21 | ijmse.netsphinxsai.com |
This table is interactive. Click on the headers to sort the data.
The refinement process in SC-XRD analysis involves adjusting the atomic coordinates and displacement parameters to achieve the best fit between the observed and calculated diffraction patterns. This leads to a highly accurate model of the crystal structure. In a typical refinement, the positions of the cadmium, chlorine, and oxygen atoms are determined with high precision. Hydrogen atoms, particularly those of the water molecules, can often be located from a difference Fourier map and their positions refined. nih.gov
Anisotropic displacement parameters (ADPs), often represented as ellipsoids, describe the thermal motion of atoms in different directions. ucl.ac.uk For the non-hydrogen atoms in cadmium chloride dihydrate, anisotropic refinement would be standard, providing insight into the vibrational freedom of each atom within the crystal lattice. researchgate.net The refinement would typically converge to low R-factors, indicating a high-quality structural solution.
Table 2: Hypothetical Refined Atomic Coordinates for Cadmium Chloride Dihydrate
| Atom | x | y | z | Occupancy |
|---|---|---|---|---|
| Cd1 | 0.7292 | 0.3622 | 0.6067 | 1 |
| Cl1 | 0.6552 | 0.4554 | 0.3126 | 1 |
| Cl2 | 0.5000 | 0.5000 | 0.5000 | 1 |
| O1 | ... | ... | ... | 1 |
| H1A | ... | ... | ... | 1 |
Note: The atomic coordinates presented are illustrative and based on a related cadmium coordination polymer nih.gov to demonstrate the format of such data. Actual coordinates for CdCl₂·2H₂O would require a specific crystallographic study.
Hydrogen bonds play a crucial role in the crystal packing of hydrated salts. In cadmium chloride dihydrate, the water molecules act as hydrogen bond donors, forming O-H···Cl hydrogen bonds with the chloride ions. nih.gov These interactions link the primary coordination units into a more extensive, three-dimensional supramolecular architecture. scispace.comdoi.org
Powder X-ray Diffraction Characterization and Phase Identification
Powder X-ray diffraction (PXRD) is an essential technique for phase identification and the characterization of polycrystalline materials. A PXRD pattern serves as a fingerprint for a specific crystalline phase. The pattern for cadmium chloride dihydrate would be distinct from its anhydrous or other hydrated forms. govinfo.gov Standard reference patterns for cadmium chloride are available in databases like the Powder Diffraction File (PDF). icdd.com
Rietveld refinement is a powerful method applied to powder diffraction data to refine crystal structure parameters and determine the relative amounts of different phases in a mixture. crystalimpact.comcore.ac.ukresearchgate.net If a sample contained a mixture of cadmium chloride dihydrate and its anhydrous form, for example, Rietveld refinement could accurately quantify the percentage of each phase. scispace.com The method works by fitting the entire calculated powder pattern to the experimental data, adjusting parameters such as lattice parameters, atomic positions, and peak shape functions for each phase. scispace.com The scale factor obtained for each phase is directly proportional to its weight fraction in the mixture. crystalimpact.com
In situ X-ray diffraction allows for the study of structural changes in a material as a function of temperature, pressure, or reactive atmosphere. whiterose.ac.uk For cadmium chloride dihydrate, in situ PXRD could be used to monitor the dehydration process upon heating. By collecting diffraction patterns at increasing temperatures, one could observe the disappearance of peaks corresponding to the dihydrate phase and the emergence of peaks for the anhydrous phase, providing information on the temperatures and mechanisms of phase transitions. researchgate.net Similarly, studies under varying humidity could reveal the kinetics of hydration and dehydration. Such experiments are crucial for understanding the material's stability and behavior under different environmental conditions. acs.org
Electron Diffraction and Microscopy Techniques for Microstructural Analysis
Electron-based microscopy techniques are indispensable for characterizing the microstructural and morphological features of cadmium chloride dihydrate at the nanoscale. These methods provide direct visualization and crystallographic information essential for understanding the material's properties.
Transmission Electron Microscopy (TEM) for Nanoscale Morphology
Transmission Electron Microscopy (TEM) offers unparalleled spatial resolution for investigating the nanoscale morphology of materials. While direct TEM analysis of cadmium chloride dihydrate is not extensively documented in the provided literature, the technique is frequently used to study related cadmium chloride-containing systems and cadmium-based nanocrystals. For instance, in studies of Cadmium Telluride (CdTe) thin films, TEM is employed to examine the detailed microstructure before and after cadmium chloride treatments. amazonaws.com These analyses reveal features like grain structure and the presence of voids between grains. amazonaws.com
In the context of nanocrystal synthesis, such as Cadmium Sulfide (B99878) (CdS) formed from cadmium chloride precursors, in situ liquid cell TEM allows for the direct observation of nanocrystal growth and morphological evolution. nih.gov This highlights TEM's capability to track dynamic processes. Furthermore, TEM has been used to characterize the transformation of cadmium chloride monohydrate into anhydrous CdCl₂ nanoparticles with closed cage (fullerene-like) structures upon electron beam irradiation. semi.ac.cn These studies show the breakdown of larger monohydrate particles and subsequent recrystallization into new nanoparticles, demonstrating the powerful insights TEM provides into material transformations at the nanoscale. semi.ac.cn
Selected Area Electron Diffraction (SAED) for Local Crystallinity
Selected Area Electron Diffraction (SAED) is a powerful TEM-based technique used to determine the crystalline nature of a specific area of a sample. wikipedia.org An SAED pattern from a single crystal appears as a regular pattern of bright spots, which represents a two-dimensional projection of the crystal's reciprocal lattice. wikipedia.org Conversely, a polycrystalline material, which consists of many randomly oriented crystallites, produces a pattern of concentric rings. wikipedia.org An amorphous material, lacking long-range order, results in diffuse, broad rings. youtube.com
This technique is crucial for confirming the crystal structure of newly synthesized materials or observing changes in crystallinity. For example, during the electron-beam-induced transformation of cadmium chloride monohydrate, the SAED pattern changes from that of a single crystal to a powder pattern with preferred orientation, indicating the formation of new, smaller nanocrystals of the anhydrous form. semi.ac.cn Similarly, in studies of biogenic crystals, SAED is used to index diffraction patterns and confirm the crystalline phases present. whiterose.ac.uk The ability to obtain crystallographic information from a localized area (site-selectivity) makes SAED an essential tool for microstructural analysis. wikipedia.org
Advanced Vibrational Spectroscopy for Structural Insights
Vibrational spectroscopy, encompassing Raman and Infrared (IR) techniques, provides detailed information about the molecular vibrations within a crystal lattice. These techniques are highly sensitive to the local chemical environment, coordination, and the dynamics of constituent molecules like water.
Raman Spectroscopy for Lattice Vibrations and Molecular Modes
Raman spectroscopy is a light-scattering technique that probes the vibrational modes of a material. utexas.edu It is particularly effective for studying the low-frequency lattice vibrations involving the cadmium-chloride framework and the internal molecular modes of the water molecules.
The fundamental lattice vibrations of anhydrous cadmium chloride (CdCl₂), which possesses a trigonal crystal structure (D₃d⁵ space group), have been analyzed group theoretically. researchgate.netresearcher.life The first-order Raman spectra of CdCl₂ crystals show distinct lines that can be assigned to specific vibrational modes based on factor group analysis and polarization properties. researchgate.netresearcher.life For instance, in a study of complexes formed with phenyl 2-pyridyl ketoxime (phpaoH), Raman peaks in the 410–210 cm⁻¹ region were associated with Cd-Cl, Cd-N(pyridyl), and Cd-N(oxime) stretching vibrations. mdpi.com Peaks below 250 cm⁻¹ are generally attributed to lattice mode vibrations originating from the crystal structure. researchgate.net
The technique can also detect changes in molecular modes upon coordination. For example, the pyridine (B92270) ring-breathing vibrations in the free phpaoH ligand at 990 and 1032 cm⁻¹ show shifts and the appearance of a new band at 1014 cm⁻¹ in the cadmium complex, indicating coordination to the metal center. mdpi.com
Table 1: Selected Raman Spectral Data for Cadmium-Containing Complexes
| Compound/Complex | Wavenumber (cm⁻¹) | Assignment | Reference |
|---|---|---|---|
| [CdCl₂(phpaoH)₂]∙H₂O | 410–210 | ν(Cd-Cl), ν(Cd-N) | mdpi.com |
| [CdCl₂(phpaoH)₂]∙H₂O | 636 | Pyridine ring mode | mdpi.com |
| [CdCl₂(phpaoH)₂]∙H₂O | 1014 | Coordinated pyridine ring breathing | mdpi.com |
| [CdCl₂(phpaoH)₂]∙H₂O | 3060 | ν(C-H) | mdpi.com |
| Anhydrous CdCl₂ | 378.26 (calculated) | Asymmetric ν(Cd-Cl) | researchgate.net |
Infrared (IR) Spectroscopy for Ligand Coordination and Water Dynamics
Infrared (IR) spectroscopy measures the absorption of infrared radiation by a material, exciting its vibrational modes. It is highly complementary to Raman spectroscopy and is particularly sensitive to polar functional groups, making it ideal for studying ligand coordination and the behavior of water molecules in hydrates.
In the IR spectrum of a hydrated cadmium chloride complex, such as [CdCl₂(phpaoH)₂]∙H₂O, bands corresponding to the vibrations of lattice water are observed. mdpi.com A medium-intensity band around 3506 cm⁻¹ is assigned to the O-H stretching vibration (ν(OH)), and a weak band near 1628 cm⁻¹ corresponds to the H-O-H bending vibration (δ(HOH)). mdpi.com The relatively high frequency of the stretching vibration suggests that the water molecule is not directly coordinated to the cadmium ion but exists as lattice water. mdpi.com In other cadmium complexes, the presence of coordinated water is indicated by rocking and bending vibrations around 850 cm⁻¹ and 1530 cm⁻¹, respectively. niscpr.res.in
IR spectroscopy is also a powerful tool for probing the coordination environment of the cadmium ion. The coordination of ligands to the Cd(II) center typically results in shifts in the ligand's characteristic vibrational frequencies. For example, the ν(N-O) vibration of the oxime group in the phpaoH ligand shifts to a lower wavenumber upon complexation with cadmium chloride, confirming the coordination of the oxime nitrogen to the metal. mdpi.com Similarly, metal-nitrogen stretching frequencies (ν(Cd-N)) in various cadmium complexes appear in the far-IR region, typically between 449-476 cm⁻¹. nih.gov
Table 2: Key Infrared Absorption Bands for Cadmium Chloride Dihydrate and Related Complexes
| Complex | Wavenumber (cm⁻¹) | Assignment | Interpretation | Reference |
|---|---|---|---|---|
| [CdCl₂(phpaoH)₂]∙H₂O | 3506 | ν(OH) of lattice water | Non-coordinating nature of H₂O | mdpi.com |
| [CdCl₂(phpaoH)₂]∙H₂O | 1628 | δ(HOH) of lattice water | Presence of lattice water | mdpi.com |
| General Cd(II) Aqua Complexes | ~850 | Rocking vibration of H₂O | Coordinated water | niscpr.res.in |
| General Cd(II) Aqua Complexes | ~1530 | Bending vibration of H₂O | Coordinated water | niscpr.res.in |
| [Cd(Lcx)Cl₂] | 461-476 | ν(Cd-N) | Metal-ligand bond | nih.gov |
Solid-State Nuclear Magnetic Resonance (NMR) Spectroscopy
While specific solid-state NMR studies on cadmium chloride dihydrate were not found in the provided search results, research on related compounds like cadmium(II) acetate (B1210297) dihydrate demonstrates the utility of the technique. aip.orgresearchgate.net In these studies, both ¹¹³Cd and ¹³C NMR were used to determine the chemical shielding tensors, which describe the electronic environment around the nucleus. aip.orgresearchgate.net The ¹¹³Cd results for cadmium acetate dihydrate show that the cadmium shielding tensor is not axially symmetric, and its orientation is related to the coordination geometry, with the most shielded direction being approximately perpendicular to the plane formed by the cadmium and two water oxygens. aip.orgresearchgate.net
This technique can distinguish between different crystallographic sites and provide insights into ligand binding. For example, DNP-enhanced ¹¹³Cd SSNMR has been used to study the surface structure of tetrahedral CdSe nanocrystals, identifying the coordination environments of cadmium atoms on the facets versus in the core of the nanocrystal. iastate.edu Isotropic chemical shifts can be assigned to specific coordination spheres, such as CdSe₂O₂ and CdSe₃O sites. iastate.edu Such studies underscore the potential of ¹¹³Cd solid-state NMR to elucidate the detailed structure and coordination of cadmium in crystalline solids like cadmium chloride dihydrate.
Cadmium-113 NMR for Local Cadmium Environments
Cadmium-113 (¹¹³Cd) NMR spectroscopy is a highly effective method for probing the immediate coordination sphere of the cadmium ion. researchgate.net The ¹¹³Cd nucleus, with a natural abundance of 12.22% and a spin of 1/2, provides sharp signals over a wide chemical shift range of approximately 900 ppm, making it sensitive to subtle changes in its electronic environment. dss.go.thnorthwestern.edu This sensitivity allows for the detailed characterization of the local structure around the cadmium atom in cadmium chloride dihydrate.
The chemical shift of ¹¹³Cd is particularly influenced by the nature of the atoms directly bonded to it. Ligands with oxygen donor atoms typically result in chemical shifts in one region of the spectrum, while nitrogen and sulfur donor atoms cause shifts in distinctly different regions. dss.go.th Specifically, ligands binding through oxygen atoms lead to a certain range of chemical shifts, whereas nitrogen donors cause a downfield shift, and sulfur-containing ligands result in even more significant downfield shifts. dss.go.th
In the context of cadmium chloride dihydrate, the cadmium ion is coordinated by both chloride ions and water molecules. The ¹¹³Cd chemical shift is therefore a weighted average of the shielding effects of these ligands. Solid-state ¹¹³Cd NMR, often employing techniques like magic angle spinning (MAS), can provide detailed information about the cadmium environment. cdnsciencepub.com The presence of multiple resonances could indicate different cadmium sites within the crystal lattice, possibly arising from variations in the coordination or the geometry of the surrounding ligands. cdnsciencepub.com
Research on various cadmium complexes has established a clear correlation between the coordination environment and the ¹¹³Cd chemical shift. For instance, studies on cadmium complexes with thioether ligands show chemical shifts ranging from 225 to 731 ppm. nih.gov Changes in the number of sulfur donors, replacement with nitrogen donors, or alterations in the macrocycle ring size all lead to predictable upfield shifts in the ¹¹³Cd NMR spectrum. nih.gov While non-coordinating anions like perchlorate (B79767) or hexafluorophosphate (B91526) have minimal impact on the chemical shift in solution, the direct coordination of different ligands to the Cd(II) center is the dominant factor. nih.gov
Table 1: Representative ¹¹³Cd NMR Chemical Shift Ranges for Different Coordination Environments
| Coordinating Atom(s) | Typical Chemical Shift Range (ppm) |
| Oxygen | -75 to +50 |
| Nitrogen | +50 to +300 |
| Sulfur | +225 to +800 |
Note: Chemical shifts are referenced to 0.1M Cd(ClO₄)₂. Data compiled from multiple sources. dss.go.thnih.gov
Chlorine-35 NMR for Anion Coordination
Chlorine-35 (³⁵Cl) NMR spectroscopy offers valuable insights into the environment of the chloride ions in cadmium chloride dihydrate. Both stable isotopes of chlorine, ³⁵Cl (76% natural abundance) and ³⁷Cl (24% natural abundance), are NMR active with a nuclear spin of 3/2. wikipedia.org Due to its higher natural abundance and sensitivity, ³⁵Cl is more commonly studied, despite yielding slightly broader signals than ³⁷Cl. huji.ac.il
The ³⁵Cl nucleus possesses a quadrupole moment, which means its interaction with the local electric field gradient (EFG) at the nucleus is a dominant factor influencing the NMR signal. wikipedia.org The resulting line shape and width are highly sensitive to the symmetry of the chloride ion's surroundings. aip.org In environments with high symmetry, such as the free chloride ion in solution, a narrow signal is observed. huji.ac.il However, in the solid state, the interaction of the quadrupole moment with the EFG of the crystal lattice leads to significant line broadening.
The chemical shifts in ³⁵Cl NMR can vary over a wide range, and studies on inorganic chlorides have shown shifts from 120 to 950 ppm downfield from the free chloride ion. aip.org The linewidths are also highly variable, ranging from 0.15 to 48 G. aip.org These parameters are sensitive to factors such as bonding interactions and the coordination of the chloride ion. For instance, ³⁵Cl solid-state NMR has been effectively used to distinguish between bridging and terminal chlorine ligands in transition-metal complexes, as they exhibit drastically different EFG tensor parameters. researchgate.net
Table 2: General Trends in ³⁵Cl NMR Parameters
| Chlorine Environment | Expected Linewidth | Quadrupolar Interaction |
| High Symmetry (e.g., ionic) | Narrow | Weak |
| Low Symmetry (e.g., covalent, bridging) | Broad | Strong |
Proton NMR for Hydration State and Water Mobility
Proton (¹H) NMR spectroscopy is a fundamental tool for investigating the water molecules of hydration in cadmium chloride dihydrate. It provides detailed information on the hydration state, the mobility of the water molecules, and the nature of hydrogen bonding within the crystal lattice.
The chemical shift of the water protons is highly sensitive to their local environment. scirp.org In solid hydrates, the proton chemical shifts can distinguish between water molecules in different environments, such as those directly coordinated to the metal ion and those held in the lattice by hydrogen bonds. For example, in hydrated magnesium chloride (bischofite, MgCl₂·6H₂O), the bound water protons are observed at a chemical shift of +4.3 ppm. mdpi.com Generally, ¹H chemical shifts in basic environments are found at lower frequencies (~0 ppm), while those in more acidic environments, such as water coordinated to a metal cation, appear at higher frequencies. mdpi.com
Furthermore, ¹H NMR can be used to study the dynamics of the water molecules. The mobility of water molecules affects the NMR signal; highly mobile water molecules, like those in bulk liquid, give sharp signals, whereas water molecules with restricted motion in a solid lattice produce broader lines. acs.org Techniques such as variable-temperature ¹H NMR can reveal changes in water mobility, such as the onset of molecular motion at specific temperatures. nih.gov
Coordination Chemistry and Complexation Behavior of Cadmium Chloride Dihydrate
Ligand Exchange Reactions and Adduct Formation
Ligand exchange, or substitution, reactions are fundamental to the coordination chemistry of cadmium chloride dihydrate. These reactions involve the replacement of the coordinated water molecules or chloride ions by other ligands. The formation of adducts, where a ligand adds to the metal center without displacing another, is also a key aspect of its reactivity.
Cadmium(II) is a d¹⁰ metal ion and is considered a soft acid according to the Hard and Soft Acids and Bases (HSAB) theory. This classification influences its preference for binding with different types of donor atoms in organic ligands.
Nitrogen-Donor Ligands: Cadmium chloride dihydrate readily reacts with a variety of nitrogen-containing organic ligands to form stable complexes. For instance, the reaction with phenyl 2-pyridyl ketoxime (phpaoH) in a 1:2 molar ratio in a water-acetone mixture yields the mononuclear complex [CdCl₂(phpaoH)₂]·H₂O. In this complex, the cadmium(II) ion is coordinated to two chloride ions and two bidentate phpaoH ligands, which bind through their pyridyl and oxime nitrogen atoms. nih.gov The reaction of cadmium chloride with 1,2-bis(arylimino)acenaphthene (a bidentate N,N'-donor ligand) results in the formation of a dimeric complex, [Cd₂(tmp-bian)₂Cl₂(µ-Cl)₂], where 'tmp-bian' is bis-(2,4,6-trimethylphenylimino)acenaphthene. nih.gov
Another example is the reaction with 4-amino-4H-1,2,4-triazole in an aqueous solution, which leads to the formation of a two-dimensional coordination polymer. In this structure, the triazole ligand coordinates to the cadmium centers through its nitrogen atoms.
A summary of representative cadmium chloride complexes with N-donor ligands is presented in the table below.
| Ligand | Resulting Complex Formula | Cadmium Coordination Number | Reference |
| Phenyl 2-pyridyl ketoxime (phpaoH) | [CdCl₂(phpaoH)₂]·H₂O | 6 | nih.gov |
| Bis-(2,4,6-trimethylphenylimino)acenaphthene (tmp-bian) | [Cd₂(tmp-bian)₂Cl₂(µ-Cl)₂] | 5 | nih.gov |
| 4-amino-4H-1,2,4-triazole | {(C₂H₅N₄)₂[Cd₃Cl₈(C₂H₄N₄)₂]·2H₂O}n | 6 |
Oxygen-Donor Ligands: The interaction of cadmium chloride dihydrate with oxygen-donor ligands, particularly carboxylates, is also well-documented. A notable example is its reaction with the amino acid L-tryptophan. This reaction yields a polymeric coordination compound with the general formula {[Cd(L-Trp)₂(H₂O)Cl]·(Trp)·(H₂O)}n. In this structure, the cadmium atom is seven-coordinated, binding to two oxygen atoms from a bidentate-chelating carboxylate group of a bridging tryptophan ligand, two oxygen atoms from a monodentate tryptophan ligand, a water molecule, a nitrogen atom from the amino group of the bridging tryptophan, and a chloride ion.
Sulfur-Donor Ligands: Consistent with its soft acid character, cadmium(II) exhibits a strong affinity for soft sulfur-donor ligands. The reaction of cadmium chloride with 1,3-diazinane-2-thione results in the formation of the complex dichloridobis(1,3-diazinane-2-thione-κS)cadmium(II). In this molecule, the cadmium(II) atom is coordinated to two chloride anions and two thione ligands via their sulfur atoms, resulting in a distorted tetrahedral geometry. acs.org
Cadmium chloride dihydrate is a valuable starting material for the synthesis of coordination polymers, which are extended networks of metal ions linked by bridging ligands. The structure of these polymers can range from one-dimensional (1D) chains to two-dimensional (2D) layers and three-dimensional (3D) frameworks.
The reaction of cadmium(II) chloride dihydrate with phenyl 2-pyridyl ketoxime (phpaoH) can also lead to a 1D coordination polymer with the formula {[CdCl₂(phpaoH)]}n. In this structure, the cadmium(II) atoms are doubly bridged by two asymmetric µ-chloro groups, and a bidentate chelating phpaoH ligand completes the six-coordination at each metal center, forming a distorted octahedron. nih.gov
As mentioned previously, the reaction with L-tryptophan produces a 1D polymeric chain. researchgate.net Similarly, the reaction of cadmium(II) chloride with 4-amino-4H-1,2,4-triazole results in the formation of a 2D coordination polymer. The resulting anionic framework's charge is balanced by organic triazole cations.
The dimensionality and topology of the resulting coordination polymer are influenced by several factors, including the coordination geometry of the cadmium ion, the nature and denticity of the organic ligand, the molar ratio of the reactants, and the reaction conditions such as solvent and temperature.
Supramolecular Assembly and Metal-Organic Frameworks (MOFs) Utilizing Cadmium Chloride Dihydrate
Supramolecular assembly refers to the spontaneous organization of molecules into well-defined, stable structures through non-covalent interactions. Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands. While many cadmium-based MOFs have been synthesized, the use of cadmium chloride dihydrate as the primary cadmium source is less common compared to cadmium nitrate or acetate (B1210297).
The design of cadmium-based MOFs involves the careful selection of organic linkers and cadmium sources to achieve desired network topologies and properties. Research has shown that the presence of chloride ions can significantly influence the resulting structure of cadmium-based MOFs. For instance, in the cadmium(II)-4-pyridyltetrazolate system, the introduction of increasing concentrations of chloride leads to the formation of different 3D frameworks. These frameworks are constructed from tetranuclear and chain building blocks, demonstrating the structure-directing role of the chloride anion.
A key feature of MOFs is their permanent porosity, which allows for the encapsulation of guest molecules within their pores. This property is crucial for applications in gas storage, separation, and catalysis. Cadmium-based MOFs have been shown to exhibit significant porosity. For example, a cadmium-based MOF, {Cd(abdc)(azpy)}n (where abdc is 2-aminobenzene-1,4-dicarboxylate and azpy is 4,4'-azopyridine), displays a solvent-accessible void space of approximately 26.6%. wikipedia.org This porous structure allows for the selective adsorption of CO₂ over other gases like methane. wikipedia.org
The process of guest encapsulation in MOFs can be achieved through various methods, including diffusion of the guest into the pores of the pre-synthesized MOF or encapsulation during the MOF synthesis. The size and chemical nature of the pores, as well as the functionality of the framework, determine the type and amount of guest molecules that can be encapsulated. While the principles of porosity and guest encapsulation are well-established for the broader class of cadmium-based MOFs, specific studies detailing these properties for MOFs synthesized directly from cadmium chloride dihydrate are limited in the available scientific literature.
Aqueous Solution Speciation and Hydrolysis Studies
In aqueous solution, the speciation of cadmium chloride is complex and depends on factors such as pH and the concentration of chloride ions. Cadmium(II) ions can undergo hydrolysis, particularly in solutions with low acidity, to form various hydroxo species.
In acidic, chloride-free solutions, the dominant species is the hexaaquacadmium(II) ion, [Cd(H₂O)₆]²⁺. researchgate.net As the chloride concentration increases, a series of cadmium chloride complexes are formed through the stepwise replacement of water molecules by chloride ions. These species include [CdCl(H₂O)₅]⁺, [CdCl₂(H₂O)₄], [CdCl₃(H₂O)]⁻, and [CdCl₄]²⁻. researchgate.net The geometry of these complexes also changes with increasing chloride concentration and temperature, transitioning from octahedral-like to tetrahedral-like structures. researchgate.net
The hydrolysis of the cadmium(II) ion in water leads to the formation of species such as [Cd(OH)]⁺ and Cd(OH)₂. The equilibrium constants for these hydrolysis reactions have been determined at standard conditions. The speciation of cadmium is highly pH-dependent; in acidic solutions, Cd²⁺ is the principal form, while Cd(OH)₂ becomes the dominant species in alkaline solutions.
Below is a table summarizing the main cadmium species present in aqueous chloride solutions under different conditions.
| Conditions | Dominant Cadmium Species | Coordination Geometry (approximate) |
| Acidic, Cl⁻-free | [Cd(H₂O)₆]²⁺ | Octahedral |
| Increasing [Cl⁻] (low T) | [CdCl(H₂O)₅]⁺, [CdCl₂(H₂O)₄] | Octahedral |
| High [Cl⁻] (low T) | [CdCl₃(H₂O)]⁻, [CdCl₄]²⁻ | Tetrahedral |
| Increasing pH | [Cd(OH)]⁺, Cd(OH)₂ | - |
pH-Dependent Speciation of Cadmium Ions in Aqueous Media
The speciation of cadmium(II) ions in aqueous solutions is critically dependent on the pH of the medium. At acidic to near-neutral pH values (up to approximately pH 7.5), the predominant species is the free hydrated cadmium ion, [Cd(H₂O)₆]²⁺. researchgate.net As the pH increases into the alkaline range, hydrolysis reactions occur, leading to the formation of various hydroxylated cadmium species.
The hydrolysis of the Cd²⁺ ion is not significant until the pH approaches 7.5. researchgate.net Above this pH, a series of mononuclear and polynuclear hydroxo complexes begin to form. The concentration of the simplest hydroxo species, Cd(OH)⁺, reaches a maximum at a pH of approximately 9. researchgate.net With a further increase in pH, cadmium(II) hydroxide (B78521), Cd(OH)₂, begins to precipitate. However, due to its amphoteric character, this precipitate can redissolve at very high pH levels (pH > 9.0) to form anionic hydroxo complexes such as Cd(OH)₃⁻. researchgate.net
The distribution of these species is a dynamic equilibrium. For instance, geochemical modeling predicts the formation of CdOH⁺, but at very low concentrations, with the divalent Cd²⁺ ion being the more significant form over a wide pH range. nih.gov The transition between these species is crucial in various chemical and environmental processes, as the charge and structure of the cadmium complex dictate its reactivity, mobility, and bioavailability.
Table 1: Predominant Cadmium(II) Species at Various pH Ranges in Aqueous Solution
| pH Range | Predominant Cadmium(II) Species |
| < 7.5 | Cd²⁺ (aq) |
| 7.5 - 9.0 | Cd²⁺ (aq), Cd(OH)⁺ (aq) |
| > 8.0 | Cd(OH)₂ (s) |
| > 9.0 | Cd(OH)₃⁻ (aq) |
Note: The exact pH values for transitions can vary with cadmium concentration and ionic strength.
Formation of Hydroxo- and Chloro-Aqua Complexes
In solutions containing both hydroxide and chloride ions, a competitive complexation environment is established around the cadmium(II) center. The formation of mixed hydroxo- and chloro-aqua complexes is a result of the stepwise replacement of water molecules in the hydration sphere of the [Cd(H₂O)₆]²⁺ ion.
Hydroxo-Aqua Complexes: As established, the formation of hydroxo complexes is a direct function of pH. The initial step is the deprotonation of a coordinated water molecule to form the monohydroxo species, [Cd(H₂O)₅(OH)]⁺. Further deprotonation or polymerization can lead to species like [Cd(H₂O)₄(OH)₂] and binuclear complexes, for example, [((bmnpa)Cd)₂(μ-OH)₂]²⁺, which has been synthesized and characterized. nih.govfigshare.com The formation of these complexes is governed by their respective stability constants.
Chloro-Aqua Complexes: In the presence of chloride ions from the dissolution of cadmium chloride, a series of chloro-aqua complexes are formed. The stepwise formation equilibria can be represented as follows:
[Cd(H₂O)₆]²⁺ + Cl⁻ ⇌ [CdCl(H₂O)₅]⁺ + H₂O
[CdCl(H₂O)₅]⁺ + Cl⁻ ⇌ [CdCl₂(H₂O)₄] + H₂O
[CdCl₂(H₂O)₄] + Cl⁻ ⇌ [CdCl₃(H₂O)₃]⁻ + H₂O
[CdCl₃(H₂O)₃]⁻ + Cl⁻ ⇌ [CdCl₄(H₂O)₂]²⁻ + H₂O
The distribution among these species depends on the chloride concentration. In solutions with low chloride concentrations, the monochloro complex, [CdCl]⁺, may predominate, while at higher concentrations, the anionic complexes [CdCl₃]⁻ and [CdCl₄]²⁻ become more significant. The formation of a mononuclear [(bmnpa)CdCl]ClO₄ species in solution has been documented, highlighting the stability of such chloro complexes. nih.gov
Electrochemistry of Cadmium Chloride Dihydrate in Solution
The electrochemical behavior of cadmium chloride in solution is primarily that of the Cd(II) ion. It is an electroactive species that undergoes a well-defined redox reaction, making it suitable for study and application in various electrochemical techniques.
Cyclic Voltammetry for Redox Behavior
Cyclic voltammetry (CV) is a powerful technique used to investigate the redox properties of cadmium(II). In a typical cyclic voltammogram of a cadmium chloride solution, a cathodic peak is observed on the forward scan, corresponding to the reduction of Cd(II) to metallic cadmium, Cd(0). researchgate.net On the reverse scan, an anodic peak appears, which corresponds to the stripping (oxidation) of the deposited cadmium metal back to Cd(II). researchgate.net
The fundamental redox process is a two-electron transfer:
Cathodic reaction (Reduction): Cd²⁺ + 2e⁻ → Cd(0) Anodic reaction (Oxidation): Cd(0) → Cd²⁺ + 2e⁻
Studies using glassy carbon electrodes have shown a single pair of cathodic and anodic peaks for the Cd(II)/Cd(0) system, confirming the two-electron transfer process. researchgate.net The peak potentials and currents are dependent on factors such as the supporting electrolyte, scan rate, and the presence of complexing agents. The separation between the anodic and cathodic peak potentials (ΔEp) and the ratio of peak currents provide information about the reversibility of the reaction. For the Cd(II)/Cd(0) system, the process is often described as quasi-reversible. researchgate.net The presence of ligands that complex with Cd(II) can cause a shift in the reduction potential, which can be used to study the stability of the formed complexes. utexas.edu
Ion-Selective Electrode Applications
The well-defined electrochemical properties of cadmium have led to the development of cadmium ion-selective electrodes (ISEs). These sensors are used for the direct potentiometric measurement of cadmium ion activity (or concentration) in a solution.
A common type of cadmium ISE is a solid-state electrode that utilizes a membrane sensitive to Cd²⁺ ions. hannainst.com This membrane is often composed of a mixture of cadmium sulfide (B99878) and silver sulfide (CdS/Ag₂S) pressed into a pellet. hannainst.comhannaservice.eu An ion exchange equilibrium is established at the interface between this membrane and the sample solution. hannainst.com This equilibrium generates a potential that is proportional to the logarithm of the cadmium ion activity in the sample, as described by the Nernst equation.
The electrode's potential is measured against a stable reference electrode, and the resulting voltage is used to determine the Cd²⁺ concentration. mt.com Cadmium ISEs have been developed for various applications, including environmental monitoring and laboratory analysis. hannainst.comhannainstruments.co.uk They can exhibit a Nernstian response to Cd²⁺ activities down to nanomolar concentrations. nih.gov For accurate measurements, an ionic strength adjuster is typically added to both samples and standards to maintain a constant ionic strength, which ensures that the measured potential correlates directly with concentration. hannainst.com
Applications of Cadmium Chloride Dihydrate in Advanced Material Synthesis
Precursor in Semiconductor Nanocrystal and Quantum Dot Synthesis
Cadmium chloride dihydrate is extensively utilized as a cadmium source in the synthesis of semiconductor nanocrystals and quantum dots (QDs). These nanoscale materials exhibit unique quantum mechanical properties that are highly dependent on their size and shape, making them suitable for a wide range of applications in electronics and photonics.
Synthesis of Cadmium Sulfide (B99878) (CdS) Nanostructures
Cadmium chloride and its hydrated forms are common precursors for the synthesis of cadmium sulfide (CdS) nanostructures. nih.govnih.gov Various methods, including chemical precipitation and hydrothermal techniques, employ cadmium chloride as the cadmium ion source.
In a typical chemical precipitation synthesis, an aqueous solution of cadmium chloride is reacted with a sulfur source, such as sodium sulfide (Na₂S) or thiourea (B124793) (SC(NH₂)₂). nih.govespublisher.com The reaction leads to the formation of CdS nanoparticles. For instance, CdS nanoparticles have been synthesized by reacting cadmium chloride and sodium sulfide in water at varying temperatures (20-80°C), resulting in nanoparticles with a cubic crystal structure. nih.gov The concentration of the precursor solutions, the temperature, and the presence of capping agents are critical parameters that influence the size, morphology, and stability of the resulting CdS nanostructures. nih.govresearchgate.net
Hydrothermal methods also utilize cadmium chloride to produce CdS nanostructures. In one approach, a cadmium (II) phthalate (B1215562) precursor, derived from cadmium chloride, is reacted with thioglycolic acid (TGA) under hydrothermal conditions. core.ac.uk The TGA serves as both a sulfur source and a capping agent, influencing the morphology of the final product. core.ac.uk By varying the reaction conditions such as temperature, time, and the molar ratio of reactants, different morphologies like nanoparticles and hollow spheres can be obtained. core.ac.uk
Table 1: Examples of Cadmium Sulfide (CdS) Nanostructure Synthesis using Cadmium Chloride Precursors
| Synthesis Method | Cadmium Source | Sulfur Source | Key Findings & Characteristics |
|---|---|---|---|
| Chemical Precipitation | Cadmium chloride (CdCl₂) | Sodium sulfide (Na₂S) | Formation of cubic CdS nanoparticles (15-80 nm); optical properties and particle size influenced by reaction temperature. nih.gov |
| Hydrothermal | Cadmium (II) phthalate (from CdCl₂) | Thioglycolic acid (TGA) | Formation of CdS nanoparticles and hollow spheres; morphology controlled by TGA concentration and reaction conditions. core.ac.uk |
Synthesis of Cadmium Selenide (B1212193) (CdSe) Quantum Dots
Cadmium chloride dihydrate is also a key precursor in the synthesis of cadmium selenide (CdSe) quantum dots, which are renowned for their size-tunable photoluminescence. researchgate.net Various synthetic routes, such as hydrothermal and organometallic methods, utilize cadmium chloride as the source of cadmium.
In a hydrothermal approach, cadmium chloride dihydrate can be reacted with a selenium source like sodium selenite (B80905) (Na₂SeO₃) in the presence of additives such as citric acid. researchgate.net The citric acid in this process acts as a surfactant, influencing the structural and optical properties of the resulting CdSe nanostructures, leading to the formation of nanosheets. researchgate.net
Organometallic synthesis routes, often carried out at high temperatures in coordinating solvents, can also employ cadmium-based precursors derived from cadmium chloride. While some methods use cadmium oxide or cadmium acetate (B1210297), the fundamental chemistry relies on the reaction of a cadmium precursor with a selenium precursor. uconn.eduacs.org The injection of a selenium precursor, like selenium powder dissolved in trioctylphosphine (B1581425) (TOP), into a hot solution containing the cadmium precursor initiates the nucleation and growth of CdSe quantum dots. uconn.edu
Control over Size, Shape, and Optical Properties
The ability to control the size, shape, and, consequently, the optical properties of semiconductor nanocrystals is paramount for their application. When using cadmium chloride dihydrate as a precursor, several factors can be manipulated to achieve this control.
Precursor Concentration and Molar Ratios: The molar ratio of the cadmium precursor to the chalcogenide precursor (sulfur or selenium) can significantly influence the size and morphology of the resulting nanocrystals. core.ac.uk Varying these ratios can alter the nucleation and growth kinetics, leading to different particle sizes and even different shapes. core.ac.uk
Reaction Temperature and Time: Temperature is a critical parameter in nanocrystal synthesis. Higher temperatures generally promote faster crystal growth and can lead to larger nanocrystals. mdpi.com The duration of the reaction also plays a crucial role; longer reaction times can lead to the growth of larger particles through processes like Ostwald ripening. mdpi.comrsc.org
Capping Agents and Additives: The introduction of capping agents or surfactants, such as thioglycolic acid, citric acid, or various polymers, is a common strategy to control nanocrystal growth. core.ac.ukresearchgate.net These molecules adsorb to the surface of the growing nanocrystals, preventing aggregation and controlling the growth rate of different crystal facets, which can influence the final shape (e.g., spherical dots vs. rod-like structures). nih.gov The presence of certain ions, like chloride from the precursor itself, can also influence the growth trajectory and final size of the nanocrystals. chemrxiv.org
The size of the nanocrystals directly impacts their optical properties due to the quantum confinement effect. Smaller nanocrystals exhibit a larger band gap and emit light at shorter wavelengths (bluer light), while larger nanocrystals have a smaller band gap and emit at longer wavelengths (redder light). researchgate.netuconn.edu Therefore, by carefully controlling the synthesis parameters, the emission color of CdS and CdSe quantum dots can be precisely tuned across the visible spectrum.
Fabrication of Optoelectronic and Photovoltaic Materials
Cadmium chloride dihydrate plays a significant role in the fabrication of materials for optoelectronic and photovoltaic devices, not only as a precursor for active layers but also as a treatment agent to enhance device performance.
Thin Film Deposition Techniques (e.g., Chemical Bath Deposition, CBD)
Chemical Bath Deposition (CBD) is a cost-effective and scalable technique for depositing thin films of semiconductor materials, and cadmium chloride dihydrate is frequently used as the cadmium source in this process. espublisher.comsciencepublishinggroup.comaaru.edu.jo This method is particularly prevalent for the deposition of CdS thin films, which are widely used as window layers in solar cells. espublisher.comsciencepublishinggroup.com
In a typical CBD process for CdS, an aqueous bath is prepared containing cadmium chloride dihydrate, a sulfur source (commonly thiourea), and a complexing agent like ammonia (B1221849) or ammonium (B1175870) chloride. espublisher.comespublisher.comsciencepublishinggroup.com The complexing agent controls the slow release of Cd²⁺ ions, which then react with S²⁻ ions from the decomposition of thiourea to form a thin, uniform film of CdS on a submerged substrate. espublisher.com
The properties of the deposited films are highly dependent on the deposition parameters:
Bath Temperature: The temperature of the chemical bath affects the reaction kinetics and, consequently, the structural and optical properties of the film. Studies have shown that increasing the deposition temperature (e.g., from 50 to 80°C) can lead to changes in the crystallinity, crystallite size, and optical band gap of the CdS films. espublisher.comespublisher.com
pH of the Bath: The pH of the solution is a critical factor that influences the deposition rate and the quality of the film. sciencepublishinggroup.com
Concentration of Precursors: The molar concentrations of cadmium chloride and thiourea also impact the characteristics of the deposited films. researchgate.net
Table 2: Influence of Deposition Parameters in CBD of CdS Thin Films using Cadmium Chloride
| Parameter | Influence on Film Properties |
|---|---|
| Deposition Temperature | Affects crystallinity, crystallite size (e.g., 42 to 63 nm), and optical band gap (e.g., 2.83 to 2.4 eV). espublisher.comespublisher.com |
| Solution pH | Influences deposition rate and optical properties such as transmittance and reflectance. sciencepublishinggroup.com |
These CdS thin films serve as essential components in various optoelectronic devices, including photosensors and solar cells, due to their favorable optical and electrical properties. espublisher.comespublisher.com
Role in Perovskite Solar Cells and Related Devices
In the rapidly advancing field of perovskite solar cells, cadmium chloride has emerged as a beneficial additive to improve device performance and stability. nih.govresearchgate.netrsc.org While not a primary component of the perovskite structure itself, its incorporation in small amounts into the perovskite precursor solution can have significant positive effects. nih.govresearchgate.net
Research has shown that adding a small percentage of cadmium chloride (e.g., 1.0%) to the methylammonium (B1206745) lead iodide (MAPbI₃) perovskite precursor solution can lead to: nih.govrsc.org
Improved Crystalline Properties: The presence of CdCl₂ can improve the growth of the perovskite film, resulting in higher crystallinity and larger grain sizes. nih.govresearchgate.net This improved morphology leads to fewer defects and grain boundaries, which can act as recombination centers for charge carriers.
Enhanced Photovoltaic Performance: The enhanced crystalline quality and reduced defects contribute to more efficient charge transport within the perovskite layer. nih.govresearchgate.net This translates to higher power conversion efficiencies (PCE). For example, perovskite solar cells incorporating 1.0% CdCl₂ achieved a PCE of 15.28%, a significant increase from the 12.17% of the control device without the additive. nih.govrsc.org
Increased Stability: The CdCl₂ additive can also improve the stability of the perovskite solar cells. nih.govrsc.org This is attributed to the passivation of grain boundaries and an enhanced hydrophobic nature of the perovskite film, making it more resistant to degradation from moisture. nih.gov
The use of cadmium-based additives, such as cadmium iodide, has also been shown to stabilize the desired crystal phase of formamidinium lead iodide (FAPbI₃) perovskites, leading to enhanced photoluminescence and solar cell efficiencies reaching up to 22.7%. perovskite-info.com These findings underscore the important, albeit indirect, role that cadmium compounds derived from precursors like cadmium chloride can play in advancing perovskite photovoltaic technology.
Catalysis and Photocatalysis
Cadmium Chloride Dihydrate as a Catalyst Precursor in Organic Reactions
Cadmium chloride is instrumental in the synthesis of dihydropyrimidinone and its derivatives through a "one-pot" Biginelli-like reaction. alfachemic.com This method involves the condensation of aromatic aldehydes, ketones, and urea. alfachemic.com The use of cadmium chloride as a catalyst in this reaction has shown to be highly efficient. alfachemic.com
Another significant application is in the preparation of organocadmium compounds (R₂Cd). chemeurope.comwikidoc.org Anhydrous cadmium chloride reacts with Grignard reagents to form these organocadmium reagents, which were historically used in the synthesis of ketones from acyl chlorides. chemeurope.comwikidoc.orgrsc.org
Furthermore, cadmium chloride has been effectively used as a catalyst for the neat [2+3]-cycloaddition of sodium azide (B81097) with nitriles, leading to the formation of 5-substituted 1H-tetrazoles in good yields. researchgate.net This methodology is noted for its shorter reaction times and straightforward workup procedures. researchgate.net
| Organic Reaction | Role of Cadmium Chloride | Key Advantages |
|---|---|---|
| Biginelli-like reaction | Catalyst for the synthesis of dihydropyrimidinone derivatives. alfachemic.com | High efficiency. alfachemic.com |
| Ketone synthesis | Precursor for organocadmium reagents. chemeurope.comwikidoc.org | Historically significant in organic synthesis. chemeurope.comwikidoc.org |
| [2+3]-cycloaddition | Catalyst for the synthesis of 5-substituted 1H-tetrazoles. researchgate.net | Shorter reaction times, high yields, easy workup. researchgate.net |
Development of Cadmium-Containing Photocatalysts for Environmental Applications
Cadmium chloride dihydrate is a common precursor for the synthesis of cadmium sulfide (CdS), a semiconductor with a narrow band gap of approximately 2.4 eV that is highly effective as a photocatalyst. alfachemic.comrroij.com CdS can absorb both ultraviolet and visible light, generating electron-hole pairs that can degrade organic pollutants in water. alfachemic.com
The synthesis of CdS nanoparticles often involves a chemical co-precipitation method using cadmium chloride dihydrate and a sulfur source like thiourea. neuroquantology.com The resulting CdS nanoparticles exhibit quantum size effects; smaller particle sizes lead to a wider energy gap and enhanced oxidative and reductive capabilities of the photogenerated electrons and holes. alfachemic.com
Research has focused on developing composite photocatalysts to improve efficiency and stability. For instance, coupling CdS with titanium dioxide (TiO₂) enhances the separation of electron-hole pairs, leading to higher photocatalytic activity in the decomposition of pollutants like 2-chlorophenol (B165306) and 4-chlorophenol. rroij.com Similarly, carbon-supported CdS photocatalysts (CdS@C) have demonstrated superior visible-light-driven photocatalytic efficiency and stability in degrading organic dyes. nih.gov The carbonaceous carrier acts as an electron acceptor, promoting the separation of charge carriers and enhancing photocatalytic performance. nih.gov
| Photocatalyst System | Precursor | Key Findings | Application |
|---|---|---|---|
| CdS Nanoparticles | Cadmium chloride dihydrate, Thiourea. neuroquantology.com | Effective photocatalyst under visible light due to its narrow band gap (2.4 eV). alfachemic.comrroij.com | Degradation of organic pollutants in water. alfachemic.com |
| CdS-TiO₂ Composite | Cadmium chloride dihydrate (for CdS). rroij.com | Enhanced charge separation leads to higher photocatalytic activity. rroij.com | Decomposition of chlorophenols. rroij.com |
| CdS@C Composite | Cadmium-containing biochar. nih.gov | Superior visible-light photocatalytic efficiency and stability. nih.gov | Degradation of organic dyes (e.g., Rhodamine B). nih.gov |
Advanced Ceramic and Glass Material Development
Cadmium chloride dihydrate plays a role in the synthesis of specialized ceramic and glass materials, contributing to advancements in fields like infrared optics.
Integration into Chalcogenide Glasses for Infrared Optics
Chalcogenide glasses are amorphous compounds containing chalcogen elements (S, Se, Te) and are known for their broad transparency in the infrared (IR) region. mit.eduphotonics.com These glasses are crucial for applications such as thermal imaging, night vision systems, and optical fibers for IR transmission. sydor.com While cadmium chloride itself is not a primary component of the final glass, it can be used in the synthesis of cadmium-containing chalcogenide materials. The inclusion of elements like cadmium can modify the optical properties of the glass, such as its refractive index. mit.edu The ability to tune these properties is essential for designing complex and high-performance optical systems. photonics.comepj-conferences.org
Role in Oxide Ceramic Synthesis
Cadmium chloride dihydrate serves as a precursor in the synthesis of cadmium oxide (CdO), a type of oxide ceramic. One method for producing nanocrystalline CdO thin films is the Successive Ionic Layer Adsorption and Reaction (SILAR) technique. researchgate.net This process involves the alternate dipping of a substrate into a cadmium chloride solution made alkaline with sodium hydroxide (B78521). researchgate.net The resulting cadmium hydroxide is then transformed into cadmium oxide upon annealing. researchgate.net Cadmium oxide films are polycrystalline and have applications in various electronic devices. researchgate.net
Environmental Chemical Behavior and Remediation Technologies Involving Cadmium Chloride Dihydrate
Environmental Fate and Transport of Cadmium Ions Derived from Cadmium Chloride Dihydrate
When cadmium chloride dihydrate is introduced into the environment, it readily dissociates in water, releasing cadmium ions (Cd²⁺) and chloride ions. industrialchemicals.gov.auamericanelements.com The subsequent behavior of these cadmium ions is governed by a complex interplay of physical, chemical, and biological processes that dictate their mobility and ultimate fate.
Speciation and Mobility in Aquatic Systems
The chemical form, or speciation, of cadmium in aquatic environments is a critical determinant of its mobility and bioavailability. numberanalytics.com In aquatic systems, cadmium can exist in various forms, including the free hydrated ion (Cd²⁺), inorganic complexes, and organic complexes. ccme.camdpi.com The distribution of these species is heavily influenced by several key environmental parameters:
pH: The pH of the water is a primary factor controlling cadmium's fate. ccme.canih.gov In acidic conditions (low pH), the free Cd²⁺ ion is the dominant and most mobile form. nih.gov As the pH increases, cadmium tends to form hydroxide (B78521) complexes and precipitate as cadmium hydroxide, reducing its solubility and mobility. mdpi.com
Presence of Inorganic Ligands: Anions such as chloride (Cl⁻), sulfate (B86663) (SO₄²⁻), and carbonate (CO₃²⁻) can form complexes with cadmium ions. For instance, in waters with high chloride concentrations, species like CdCl⁺ can form, which can influence cadmium's mobility. industrialchemicals.gov.aunih.gov
Dissolved Organic Matter (DOM): DOM, such as humic and fulvic acids, contains functional groups that can bind with cadmium, forming organo-metallic complexes. ccme.canih.gov This complexation can either increase or decrease cadmium mobility depending on the nature and size of the organic molecules.
Redox Potential: The oxidation-reduction potential of the water can also play a role. Under oxidizing conditions, Cd²⁺ is the stable form, while under reducing conditions, particularly in the presence of sulfur, insoluble cadmium sulfide (B99878) (CdS) can precipitate, significantly limiting its mobility. nih.gov
The free Cd²⁺ ion is generally considered the most bioavailable and toxic form of cadmium. ccme.ca However, other soluble complexes can also be taken up by aquatic organisms. ccme.ca The mobility of cadmium in aquatic systems is a dynamic process, with sediments often acting as both a sink and a source. nih.gov Cadmium can be adsorbed onto sediment particles, but changes in environmental conditions, such as a decrease in pH or redox potential, can lead to its remobilization back into the water column. cdc.gov
Interactions with Soil Constituents and Mineral Surfaces
In terrestrial environments, the fate of cadmium ions is largely controlled by their interactions with various soil components. nih.gov The primary mechanisms governing cadmium retention in soil are adsorption and precipitation. Key soil constituents influencing these processes include:
Clay Minerals: These minerals have negatively charged surfaces that attract and adsorb the positively charged Cd²⁺ ions. nih.gov The type and amount of clay mineral significantly affect the soil's capacity to retain cadmium.
Organic Matter: Soil organic matter is rich in functional groups like carboxyl and hydroxyl groups, which can bind strongly with cadmium ions through complexation. nih.govcdc.gov Generally, soils with higher organic matter content exhibit a greater capacity to immobilize cadmium. cdc.gov
Oxides and Hydroxides of Iron, Manganese, and Aluminum: These minerals, often present as coatings on other soil particles, have a high affinity for cadmium and can strongly adsorb it, particularly at neutral to alkaline pH. nih.gov
Carbonates: In soils with high carbonate content, cadmium can precipitate as cadmium carbonate (CdCO₃), especially under alkaline conditions, which reduces its mobility. mdpi.com
The pH of the soil is a master variable, with lower pH (acidic conditions) generally leading to increased cadmium mobility and bioavailability as there is more competition from hydrogen ions for binding sites. industrialchemicals.gov.au Conversely, higher pH promotes adsorption and precipitation reactions, leading to cadmium immobilization. mdpi.com The presence of other cations in the soil solution can also influence cadmium mobility through competitive adsorption. preprints.org
Adsorption and Sequestration Technologies for Cadmium Removal
Adsorption has emerged as a highly effective and widely studied technology for removing cadmium from contaminated water due to its efficiency, cost-effectiveness, and relative simplicity. frontiersin.orgiwaponline.commdpi.com This process involves the accumulation of cadmium ions onto the surface of a solid adsorbent material.
Development of Novel Adsorbents (e.g., biochar, functionalized nanomaterials)
Research has focused on developing low-cost and highly efficient adsorbents, with significant attention given to bio-based materials and advanced nanomaterials. bohrium.com
Biochar: Produced from the pyrolysis of various biomass sources like wood, agricultural waste, and sewage sludge, biochar has shown great promise as a cadmium adsorbent. mdpi.commdpi.com Its porous structure, large surface area, and presence of functional groups contribute to its adsorption capacity. acs.org The effectiveness of biochar can be further enhanced through modification processes. For example, alkali-modified corn silk and magnesium-coated biochar have demonstrated significantly increased cadmium adsorption capacities compared to their unmodified counterparts. bohrium.combohrium.com
Functionalized Nanomaterials: Nanomaterials, with their high surface-area-to-volume ratio, offer excellent potential for cadmium removal. acs.org Iron oxide nanoparticles (Fe₃O₄), for instance, can be functionalized with specific chemical groups to enhance their affinity for cadmium. mdpi.com Surface modifications with agents like (3-Aminopropyl)triethoxysilane (APTES) have been shown to significantly improve the cadmium removal efficiency of these nanoparticles. mdpi.com Other innovative approaches include impregnating activated carbon derived from plant matter with nano-cerium oxide to boost adsorption capacity. tandfonline.com
The following table summarizes the cadmium adsorption capacities of some novel adsorbents:
| Adsorbent | Maximum Adsorption Capacity (mg/g) | Reference |
| Raw Corn Silk | 21.96 | mdpi.com |
| Alkali-Modified Corn Silk | 49.06 | mdpi.com |
| Red Mud Modified with Amorphous MnO₂ | 103.59 | nih.gov |
| Sewage Sludge Biochar | 46.6 | mdpi.com |
| Fe₃O₄ Nanoparticles @APTES | ~0.49 | mdpi.com |
| Mg-coated Biochar (MgBC400) | >91.95 (after 5 cycles) | bohrium.com |
| Nonliving Nitzschia (marine diatom) | 289–430 | frontiersin.org |
| Cochlospermum regium Active Carbon with nano-CeO₂ | 22.5 | tandfonline.com |
Mechanistic Studies of Cadmium Adsorption Processes
Understanding the mechanisms of cadmium adsorption is crucial for optimizing adsorbent performance. Several key mechanisms are often involved, and their relative contributions can vary depending on the adsorbent, solution chemistry, and operating conditions. researchgate.net
Ion Exchange: This is a dominant mechanism where cadmium ions in the solution are exchanged for other cations present on the adsorbent's surface. bohrium.commdpi.com For instance, in alkali-modified biochars, cadmium ions can exchange with cations like K⁺, Na⁺, Ca²⁺, and Mg²⁺. mdpi.com The modification of biochar with magnesium has been shown to significantly enhance its ion exchange capacity. bohrium.com
Surface Complexation: Cadmium ions can form complexes with functional groups on the adsorbent's surface, such as carboxyl (-COOH), hydroxyl (-OH), and amine (-NH₂) groups. tandfonline.comiwaponline.com This is a form of chemisorption where a chemical bond is formed between the cadmium ion and the adsorbent. bohrium.com
Precipitation: Under certain conditions, particularly at higher pH and cadmium concentrations, cadmium can precipitate on the surface of the adsorbent as compounds like cadmium hydroxide or cadmium carbonate. mdpi.combohrium.com
Electrostatic Attraction: The surface of many adsorbents is negatively charged, especially at pH values above their point of zero charge. This negative surface charge can attract positively charged cadmium ions. mdpi.comnih.gov
Cation-π Interaction: In carbonaceous materials like biochar, the electron-rich regions of the aromatic structure (π-electrons) can interact with and bind cadmium cations. bohrium.com
Kinetic models, such as the pseudo-second-order model, are often used to describe the rate of adsorption, which can provide insights into whether the process is dominated by physical or chemical adsorption. bohrium.comnih.gov Isotherm models, like the Langmuir and Freundlich models, describe the equilibrium distribution of cadmium between the solution and the adsorbent, indicating whether the adsorption occurs on a homogeneous or heterogeneous surface. mdpi.comnih.gov
Advanced Oxidation and Reduction Processes for Cadmium Transformation
While adsorption focuses on the removal of cadmium ions from solution, advanced oxidation processes (AOPs) and reduction processes aim to transform the chemical state of pollutants. openbiotechnologyjournal.com However, the application of AOPs for the direct treatment of cadmium, an inorganic metal ion, is less straightforward than for organic pollutants. nih.gov
AOPs primarily generate highly reactive species, most notably the hydroxyl radical (•OH), which are powerful oxidizing agents. openbiotechnologyjournal.comresearchgate.net These radicals are highly effective at degrading and mineralizing organic contaminants. openbiotechnologyjournal.com For inorganic species like cadmium, the role of AOPs is often indirect. For example, AOPs can be used to degrade organic ligands that may be complexed with cadmium, thereby altering its speciation and mobility. nih.gov
Some research has explored photocatalysis, a type of AOP, for cadmium removal. researchgate.net In this process, a semiconductor catalyst (like titanium dioxide, TiO₂) is irradiated with light, which can lead to the formation of species that facilitate the precipitation of cadmium as cadmium hydroxide. researchgate.net
Reduction processes, on the other hand, involve the addition of electrons to change the oxidation state of a substance. In the case of cadmium, which typically exists as Cd²⁺ in the environment, reduction is not a common remediation strategy as its elemental form (Cd⁰) or other reduced states are not necessarily less toxic or more stable in environmental systems. mdpi.commdpi.com
Electrochemical Removal of Cadmium Ions
Electrochemical methods present a promising avenue for the removal of cadmium ions from aqueous solutions. These techniques leverage electrochemical reactions to reduce or adsorb cadmium ions, effectively clearing them from contaminated water. bioline.org.brresearchgate.net
One approach involves the direct electrochemical reduction of cadmium ions (Cd²⁺) to metallic cadmium (Cd) at the cathode surface. The efficiency of this process is influenced by several factors, including the electrode material, initial cadmium concentration, pH, and applied voltage. bioline.org.brsemanticscholar.org For instance, increasing the cathode surface area can significantly decrease the process time and specific energy consumption. bioline.org.br Studies have shown that multi-stage electrolysis processes can achieve high removal efficiencies, with one study reporting 99.9% cadmium ion removal from a solution with an initial concentration of 180 ppm. bioline.org.br The pH of the solution is a critical parameter; a pH range of 2 to 4 is generally considered optimal for preventing the precipitation of cadmium hydroxide and avoiding competition from hydrogen ion reduction. nih.gov
Another advanced electrochemical technique is electrosorption, which utilizes porous electrode materials with high surface areas, such as activated carbon felt (ACF) and metal-organic frameworks (MOFs). researchgate.netresearchgate.net In this process, cadmium ions are adsorbed onto the electrode surface under an applied potential. Modifying the electrode material, for example by treating ACF with nitric acid, can enhance its surface area and improve cadmium removal efficiency. researchgate.net Redox-active MOFs, such as copper-based MOFs, have demonstrated high electrosorption capacities for cadmium ions. researchgate.netosti.govnih.gov The mechanism involves the electrochemical redox reaction of the metal nodes within the MOF structure, which facilitates the reversible capture and release of Cd²⁺ ions. researchgate.netosti.gov This approach not only allows for efficient removal but also enables the regeneration of the electrode and the potential recovery of cadmium. researchgate.netnih.gov
Table 1: Research Findings on Electrochemical Removal of Cadmium Ions
| Electrochemical Method | Electrode/Material | Initial Cd²⁺ Concentration | Removal Efficiency | Key Findings/Conditions | Reference |
|---|---|---|---|---|---|
| Multi-stage Electrolysis | Spouted bed reactor | 270 ppm | 99.9% in 135 min | Three-stage process resulted in 23% less specific energy consumption compared to a single-stage process. | bioline.org.br |
| Multi-stage Electrolysis | Spouted bed reactor | 180 ppm | 99.9% in 135.5 min | Two-stage process resulted in 30% less specific energy consumption compared to a single-stage process. | bioline.org.br |
| Electrosorption | Modified Activated Carbon Felt (MACF) | 0.50 mg/L | 60.60% | Optimized conditions: pH 6.42, voltage 1.44 V, time 131.51 min. Allowed for cadmium recovery. | researchgate.net |
| Faradaic Electrosorption | Copper-based MOF (Cu-MOF-74) | Simulated groundwater | > 100 mg g⁻¹ | Reversible capture and release of Cd²⁺ assisted by Cu²⁺/Cu⁺ redox reaction. > 90% regeneration efficiency. | researchgate.netosti.gov |
| Electrosorption | Copper gallate (CuGA) MOF | - | >60 mg g⁻¹ | Utilized Cu²⁺/Cu⁺ reduction as a redox center to attract Cd²⁺. | nih.gov |
| Electrochemical Treatment | - | - | Up to 99% | Optimal pH range of 2 to 4. Use of buffer solutions enhanced removal. | nih.gov |
| Bio-electrochemical Reactor | Fixed bed | 125 ppm | 100% | Optimal conditions: applied potential of 1.8 V and pH of 7. | semanticscholar.org |
Photocatalytic Reduction of Cadmium in Water
Photocatalytic reduction is an emerging technology for the remediation of water contaminated with cadmium ions. This process utilizes semiconductor photocatalysts that, upon illumination with light of sufficient energy, generate electron-hole pairs. redalyc.org The photogenerated electrons can then reduce cadmium ions (Cd²⁺) to their less toxic elemental form (Cd⁰). acs.orgresearchgate.net
Various photocatalysts have been investigated for their efficacy in cadmium reduction, including titanium dioxide (TiO₂), zinc oxide (ZnO), and their composites. acs.orgresearchgate.netresearchgate.net The efficiency of the photocatalytic process is dependent on several factors such as the type of photocatalyst, its surface area, the pH of the solution, the initial concentration of cadmium ions, and the intensity of the light source. acs.orgresearchgate.net
For instance, studies have shown that supporting ZnO on bentonite (B74815) clay can enhance photocatalytic activity due to a larger surface area and improved separation of photogenerated electrons and holes. acs.org One study achieved a maximum reduction/removal efficiency of 74.8% for Cd(II) using a bentonite-supported ZnO photocatalyst under optimized conditions. acs.org Similarly, modifying TiO₂ nanoparticles with amino acids like histidine or alanine (B10760859) can shift the Fermi level of the TiO₂, promoting the efficient photoreduction of cadmium ions. researchgate.net The doping of TiO₂ with other materials, such as calcium ferrite (B1171679), has also been shown to promote the separation of photogenerated charges, leading to high degradation levels of cadmium ions under simulated solar light. researchgate.net
The mechanism involves the excitation of the semiconductor by light, creating an electron in the conduction band and a hole in the valence band. The electrons can then react with adsorbed Cd²⁺ ions, reducing them to metallic cadmium. acs.orgresearchgate.net The holes, in turn, can be scavenged by electron donors present in the solution. acs.org While some studies have reported successful photocatalytic reduction of various heavy metals, others have noted that no reduction was observed for Cd(II) under certain conditions, highlighting the complexity of the process and the need for carefully optimized parameters. redalyc.org
Table 2: Research Findings on Photocatalytic Reduction of Cadmium
| Photocatalyst | Initial Cd²⁺ Concentration | Light Source | Removal/Reduction Efficiency | Key Findings/Conditions | Reference |
|---|---|---|---|---|---|
| Bentonite-supported ZnO (BT/ZnO) | 6 ppm | 200 W UV light | 74.8% | Optimized at pH 5, 6 h contact time, 4 g/L photocatalyst dosage, 45 °C. | acs.org |
| Histidine- or Alanine-modified TiO₂ nanoparticles | - | - | Formation of metallic cadmium | Surface modification shifts the TiO₂ Fermi level, enabling efficient photoreduction. | researchgate.net |
| Calcium ferrite doped with 15% TiO₂ | 10 mg/L | Xe lamp | 99.02% after 180 min | Doping promoted efficient separation of photogenerated electrons and holes. | researchgate.net |
| Terbium-loaded Bismuth Vanadium Oxide (25% Tb/Bi₄V₂O₁₁) | - | UV-visible light | 85% after 180 min | Optimal photoreduction observed at pH 9. | acs.org |
| Porous N-doped TiO₂ | 5 mg/L | 24 W-LED visible light | - | Demonstrated photocatalytic reduction of Cd(II) under visible light. | researchgate.net |
Phytoremediation and Bioremediation Strategies (Focusing on Chemical Aspects/Mechanisms)
Phytoremediation and bioremediation are environmentally friendly and cost-effective approaches that utilize plants and microorganisms, respectively, to remove, detoxify, or immobilize cadmium from contaminated environments. nih.govresearchgate.nettandfonline.com
Mechanisms of Cadmium Uptake and Translocation in Plants (e.g., chelation, sequestration)
Plants have evolved sophisticated mechanisms to take up and manage cadmium, a non-essential and toxic element. researchgate.netsciopen.com The uptake and translocation of cadmium involve several key processes:
Root Uptake: Cadmium enters plant roots from the soil primarily through transporters of essential elements like zinc (Zn), iron (Fe), manganese (Mn), and calcium (Ca). frontiersin.orgnih.gov It can be taken up as free Cd²⁺ ions or as chelates with low-molecular-weight organic compounds secreted by roots. frontiersin.orgnih.gov The movement into root cells can occur through both the apoplastic (between cells) and symplastic (through cells) pathways. researchgate.netsciopen.comscielo.br
Translocation: Once inside the root, cadmium is loaded into the xylem for transport to the shoots. researchgate.netsciopen.com This process is mediated by specific transporters, such as P-type ATPases (e.g., HMA2 and HMA4). researchgate.netsciopen.com The efficiency of this translocation determines whether a plant is a cadmium excluder (retains cadmium in the roots) or an accumulator (transports cadmium to the shoots). nih.gov Cadmium can also be redistributed from the xylem to the phloem for transport to other parts of the plant, including grains. frontiersin.orgnih.gov
Detoxification and Sequestration: To cope with cadmium toxicity, plants employ detoxification mechanisms. A primary strategy is chelation , where cadmium ions are bound by specific ligands. researchgate.netsciopen.com Phytochelatins (PCs) and metallothioneins (MTs) are cysteine-rich peptides that play a crucial role in chelating cadmium in the cytoplasm. researchgate.net The resulting cadmium-chelate complexes are then compartmentalized, or sequestered , into the vacuole, which is a large, membrane-bound organelle within the plant cell. researchgate.netsciopen.com This sequestration in the vacuole effectively removes cadmium from metabolically active sites in the cytoplasm, thus reducing its toxicity. researchgate.netnih.gov The transport of these complexes into the vacuole is facilitated by transporters on the vacuolar membrane (tonoplast), such as HMA3. frontiersin.orgmdpi.com
Table 3: Key Plant Mechanisms for Cadmium Management
| Mechanism | Description | Key Molecules/Transporters Involved | Reference |
|---|---|---|---|
| Root Uptake | Absorption of cadmium from the soil into root cells via apoplastic and symplastic pathways. | Transporters for Zn, Fe, Mn, Ca (e.g., NRAMP, IRT1); Yellow-stripe-Like (YSL) transporters for chelates. | researchgate.netsciopen.comfrontiersin.orgnih.gov |
| Xylem Loading and Translocation | Movement of cadmium from the root cells into the xylem for transport to the shoots. | Heavy Metal ATPases (e.g., HMA2, HMA4). | researchgate.netsciopen.commdpi.com |
| Chelation | Binding of cadmium ions in the cytoplasm to reduce their toxicity. | Phytochelatins (PCs), Metallothioneins (MTs). | researchgate.net |
| Vacuolar Sequestration | Transport and storage of cadmium-chelate complexes inside the vacuole. | Heavy Metal ATPase 3 (HMA3), ABC transporters. | researchgate.netsciopen.comfrontiersin.orgnih.govmdpi.com |
Role of Microorganisms in Cadmium Immobilization and Transformation
Microorganisms, including bacteria and fungi, play a vital role in the bioremediation of cadmium-contaminated environments. nih.govnih.govmdpi.com They employ a variety of mechanisms to immobilize and transform cadmium, reducing its bioavailability and toxicity. nih.govfrontiersin.org
Biosorption: This is a passive process where cadmium ions bind to the surface of microbial cells. nih.govnih.gov The cell walls of bacteria and fungi contain various functional groups, such as carboxyl, phosphate (B84403), and amino groups, which can electrostatically attract and bind positively charged cadmium ions. nih.govmdpi.comfrontiersin.org
Bioaccumulation: This is an active process that involves the transport of cadmium ions into the microbial cell. nih.govnih.gov Once inside, cadmium can be sequestered or complexed by intracellular components like metallothioneins, effectively detoxifying it. mdpi.com
Bioprecipitation: Some microorganisms can produce compounds that react with cadmium to form insoluble precipitates. nih.gov For example, bacteria can produce sulfide or phosphate, which react with cadmium to form cadmium sulfide (CdS) or cadmium phosphate, respectively, thereby immobilizing the metal. nih.gov
Biotransformation: Microorganisms can also transform cadmium into different chemical forms. While cadmium itself is not redox-active in the same way as some other metals, microbial metabolic activities can influence the local chemical environment (e.g., pH, redox potential), which in turn affects cadmium speciation and mobility. frontiersin.org
Siderophore Production: Some bacteria produce siderophores, which are high-affinity iron-chelating compounds. mdpi.com These siderophores can also bind to other metals, including cadmium, potentially influencing its mobility and bioavailability in the soil. mdpi.com
The interaction between microorganisms and cadmium is a key aspect of bioremediation, offering a sustainable approach to managing cadmium pollution. nih.govnih.gov
Table 4: Microbial Mechanisms for Cadmium Remediation
| Mechanism | Description | Examples/Key Features | Reference |
|---|---|---|---|
| Biosorption | Passive binding of cadmium ions to the microbial cell surface. | Functional groups on cell walls (carboxyl, phosphate, amino) bind Cd²⁺. | nih.govnih.govmdpi.comfrontiersin.org |
| Bioaccumulation | Active uptake and intracellular accumulation of cadmium. | Intracellular sequestration by metallothioneins. | nih.govnih.govfrontiersin.orgmdpi.com |
| Bioprecipitation | Formation of insoluble cadmium precipitates through microbial activity. | Production of sulfide or phosphate leading to CdS or cadmium phosphate precipitation. | nih.gov |
| Bioleaching | Mobilization of heavy metals through the excretion of organic acids or methylation reactions. | - | nih.gov |
Environmental Analytical Methodologies for Cadmium Detection
Accurate and sensitive detection of cadmium in environmental matrices is crucial for monitoring pollution and assessing the effectiveness of remediation efforts. Spectroscopic techniques are widely employed for this purpose due to their high sensitivity and specificity. nih.govnih.gov
Spectroscopic Techniques (e.g., ICP-MS, AAS, XRF) for Environmental Matrices
Several spectroscopic methods are standard for the analysis of cadmium in environmental samples like soil and water. nih.gov
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): ICP-MS is a highly sensitive technique capable of detecting cadmium at very low concentrations (parts per trillion range). nih.govnumberanalytics.com In this method, the sample is introduced into an argon plasma, which ionizes the atoms. The resulting ions are then separated based on their mass-to-charge ratio by a mass spectrometer. ICP-MS is known for its high sensitivity and ability to perform multi-element analysis, but it can be susceptible to polyatomic interferences, which may require the use of collision/reaction cells for accurate quantification. bioone.org
Atomic Absorption Spectrometry (AAS): AAS is a well-established and robust technique for determining the concentration of specific elements like cadmium. nih.govcdc.gov It measures the absorption of light by free atoms in the gaseous state. A light source specific to the element of interest (a cadmium hollow cathode lamp) is used, and the amount of light absorbed is proportional to the concentration of cadmium in the sample. Graphite Furnace AAS (GFAAS) is a variation that offers higher sensitivity than Flame AAS, making it suitable for trace-level analysis of cadmium in environmental samples. cdc.gov
X-Ray Fluorescence (XRF) Spectrometry: XRF is a non-destructive analytical technique used for elemental analysis of various materials, including soils and sediments. acs.orge3s-conferences.org In XRF, the sample is irradiated with high-energy X-rays, which causes the ejection of inner-shell electrons from atoms. When outer-shell electrons fill these vacancies, they emit characteristic X-rays (fluorescence), the energy of which is specific to each element. The intensity of these fluorescent X-rays is proportional to the concentration of the element in the sample. XRF is advantageous for its minimal sample preparation and ability to perform rapid, in-situ analysis. e3s-conferences.org
Table 5: Comparison of Spectroscopic Techniques for Cadmium Detection
| Technique | Principle | Advantages | Limitations | Reference |
|---|---|---|---|---|
| Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) | Ionization of atoms in a plasma followed by mass-to-charge ratio separation. | Very high sensitivity (ppt range), multi-element capability. | Potential for polyatomic interferences, higher instrument cost. | nih.govnumberanalytics.combioone.org |
| Atomic Absorption Spectrometry (AAS) | Measures the absorption of light by free atoms in the gaseous state. | Robust, relatively low cost, high specificity. | Typically single-element analysis, lower sensitivity than ICP-MS (ppb range). | nih.govnumberanalytics.comcdc.gov |
| X-Ray Fluorescence (XRF) Spectrometry | Measures the fluorescent X-rays emitted from a sample irradiated with X-rays. | Non-destructive, minimal sample preparation, rapid analysis. | Lower sensitivity compared to ICP-MS and GFAAS, matrix effects can be significant. | acs.orge3s-conferences.orgresearchgate.net |
Development of Electrochemical Sensors for Cadmium Monitoring
The detection of heavy metal ions such as cadmium is of significant importance due to their toxicity to human health and the environment. mdpi.comresearchgate.net Traditional analytical methods for cadmium detection, including atomic absorption spectroscopy (AAS) and inductively coupled plasma-mass spectrometry (ICP-MS), often require expensive equipment and complex operational procedures. mdpi.comresearchgate.net In contrast, electrochemical sensors have emerged as a compelling alternative, offering advantages such as low cost, portability for on-site analysis, high sensitivity, rapid response times, and operational simplicity. mdpi.comresearchgate.net The development of these sensors is a dynamic area of research, with a strong focus on creating novel electrode materials that enhance detection performance for cadmium ions (Cd²⁺), the form in which cadmium exists in aqueous solutions, such as those prepared from cadmium chloride dihydrate. bohrium.comrsc.org
The core of an electrochemical sensor's performance lies in the working electrode, which is often modified with specific materials to improve its analytical capabilities. bohrium.commdpi.com The primary goals of electrode modification are to increase the active surface area for cadmium ion accumulation, enhance the kinetics of electron transfer, and improve the selectivity of the sensor towards cadmium. researchgate.net Nanomaterials are central to these advancements, providing unique properties like high surface-area-to-volume ratios, excellent electrical conductivity, and strong catalytic activity. bohrium.commdpi.com
A prevalent technique used in conjunction with these modified electrodes is anodic stripping voltammetry (ASV). researchgate.netresearchgate.net This highly sensitive method typically involves two steps: a preconcentration step where cadmium ions from the sample are accumulated onto the electrode surface at a negative potential, followed by a stripping step where the accumulated cadmium is oxidized and a current signal proportional to its concentration is measured. researchgate.net
Research Findings on Electrode Modifications
Research has explored a wide array of materials for modifying electrodes to create highly sensitive and selective cadmium sensors.
Carbon-Based Nanomaterials: Materials like graphene, carbon nanotubes (CNTs), and graphitic carbon nitride (g-C₃N₄) are widely used due to their superior electrical and mechanical properties. researchgate.netbohrium.com For instance, activated g-C₃N₄ nanosheets have been used to modify a glassy carbon electrode (GCE), achieving a low detection limit of 3.9 nM for Cd²⁺. mdpi.com The high surface area of these materials facilitates the effective accumulation of metal ions, enhancing sensitivity. mdpi.com Carbon-based nanocomposites are considered highly suitable for Cd(II) ion detection because they boost electron transportation and provide a large surface area. bohrium.comresearchgate.net
Metal and Metal-Oxide Nanoparticles: Bismuth nanoparticles (BiNPs) have gained attention as a less-toxic alternative to mercury for modifying electrodes in stripping analysis. mdpi.com Sensors based on bismuth have shown improved sensitivity and detection limits. mdpi.com Metal oxides, such as tin oxide (SnO₂), manganese dioxide (MnO₂), and cerium cobalt oxide (CeCo₃O₆), are also employed, often in composite form. researchgate.net A sensor using a CeCo₃O₆/GCE nanocomposite demonstrated a limit of detection (LOD) of 0.024 mg/L for Cd(II). researchgate.net The high adsorption capacity and enhanced electron transfer kinetics of nanostructured metal oxides contribute to their systematic performance in heavy metal detection. researchgate.net
Polymers and Composites: Conducting polymers like polyaniline (PANI) and other polymers such as chitosan (B1678972) are used to create composite materials for sensors. mdpi.comnih.gov These polymers can act as a matrix to immobilize other nanomaterials or can directly participate in the detection mechanism through chelation. A sensor developed using a metal-organic framework (UiO-66-NH₂) coated with PANI demonstrated a very low detection limit of 0.3 µg L⁻¹ for Cd²⁺, attributed to the chelation between cadmium ions and amine groups on the sensor surface. rsc.org Similarly, an ultrasensitive platform using chitosan (CS), gold nanoparticles (AuNPs), and graphene (GR) nanocomposites reported an exceptionally low LOD of 1.62 × 10⁻⁴ μM. mdpi.com
The performance of various recently developed electrochemical sensors for cadmium detection is summarized in the tables below.
Table 1: Performance of Nanomaterial-Based Electrochemical Sensors for Cadmium (Cd²⁺) Detection
| Electrode Modifier | Base Electrode | Technique | Linear Range | Limit of Detection (LOD) | Source |
|---|---|---|---|---|---|
| Activated g-C₃N₄ Nanosheets | Glassy Carbon Electrode (GCE) | - | - | 3.9 nM | mdpi.com |
| Prussian Blue-PEDOT/Laser-Scribed Graphene | Glassy Carbon Electrode (GCE) | DPV | 1 nM - 10 µM | 0.85 nM | mdpi.com |
| Chitosan/AuNPs/Graphene | Glassy Carbon Electrode (GCE) | - | 0.1 - 0.9 µM | 1.62 x 10⁻⁴ µM | mdpi.com |
| UiO-66-NH₂@PANI | - | - | 0.5 - 600 µg L⁻¹ | 0.3 µg L⁻¹ | rsc.org |
| MOF-5/PANI Composite | - | ASV | 0.7 - 1.5 µM | 0.077 ppm | nih.gov |
| CeCo₃O₆ Nanocomposite | Glassy Carbon Electrode (GCE) | - | 0.5 - 5 mg/L | 0.024 mg/L | researchgate.net |
| Fe₃O₄/Bi₂O₃/C₃N₄ | Glassy Carbon Electrode (GCE) | - | 0.01 - 3 µmol/L | < 3 nM | mdpi.com |
DPV: Differential Pulse Voltammetry, ASV: Anodic Stripping Voltammetry
Table 2: Comparison of Additional Cadmium Electrochemical Sensors
| Electrode Modifier | Base Electrode | Technique | Limit of Detection (LOD) | Real Sample Application | Source |
|---|---|---|---|---|---|
| BZNA/Nafion | Glassy Carbon Electrode (GCE) | - | 32.0 ± 1.62 pM | - | researchgate.net |
| Mercury Film (Cysteine modified) | Screen-Printed Carbon Electrode (SPCE) | - | 0.7 µg L⁻¹ | Environmental Matrices | cranfield.ac.uk |
| 1,2-di-[o-aminothiophenyl]ethane | Glassy Carbon Electrode (GCE) | - | 1.7 µg/L | - | researchgate.net |
BZNA: 1,1′-(biphenyl-4,4′-diylbis(azan-1-yl-1-ylidene))bis(methan-1-yl-1-ylidene) dinaphthalen-2-ol
The development of electrochemical sensors for cadmium monitoring is a rapidly advancing field. Research continues to focus on synthesizing novel nanocomposites that offer even higher sensitivity, improved selectivity against interfering ions, and enhanced stability for long-term and real-world applications, such as monitoring cadmium levels in drinking water and environmental samples. mdpi.commdpi.com The integration of these sensors into portable, automated systems holds great promise for future environmental monitoring and pollution control. bohrium.comnih.gov
Advanced Analytical and Spectroscopic Investigations of Cadmium Chloride Dihydrate Systems
X-ray Absorption Spectroscopy (XAS) for Electronic Structure and Local Coordination
X-ray Absorption Spectroscopy (XAS) is a powerful, element-specific technique used to probe the local geometric and electronic structure around a specific atom in a material. By tuning the X-ray energy through an absorption edge of a target element (in this case, cadmium or chlorine), fine structures in the absorption spectrum reveal detailed information about the atom's immediate environment.
The XANES region of the XAS spectrum, which encompasses the energies near the absorption edge, is particularly sensitive to the oxidation state and coordination geometry of the absorbing atom. Studies on cadmium chloride systems reveal distinct features in the Cd K-edge and Cl K-edge XANES spectra that are indicative of the electronic transitions and bonding environment.
Analysis of aqueous cadmium chloride solutions shows that the shape and position of the XANES spectra change significantly with chloride concentration and temperature. researchgate.net This indicates a shift in the local coordination and geometry around the cadmium ion, from octahedral-like structures in dilute or low-temperature solutions to tetrahedral-like structures at higher chloride concentrations and temperatures. researchgate.net For instance, in acidic, Cl-free solutions, the cadmium is present as the hydrated cation Cd(H₂O)₆²⁺. researchgate.net As chloride is introduced, species such as CdCl(H₂O)₅⁺, CdCl₂(H₂O)₂⁰, CdCl₃(H₂O)⁻, and CdCl₄²⁻ begin to dominate, each with a unique XANES signature. researchgate.net
Theoretical calculations combined with experimental XANES data for polycrystalline cadmium dichloride have been used to investigate its electronic structure. researchgate.net The analysis of the Cl K-edge XANES, compared with calculated Cl 3p local partial density of states (DOS), confirms that the bottom of the conduction band is formed by a mixture of Cd 5s and Cl 3p unoccupied states. researchgate.net The valence band, conversely, is primarily composed of occupied Cl 3p states. researchgate.net These investigations provide a detailed picture of the covalent character of the Cd-Cl bond.
The EXAFS region, extending several hundred eV above the absorption edge, contains oscillations that result from the scattering of the ejected photoelectron by neighboring atoms. Analysis of these oscillations provides precise quantitative information about the number of neighboring atoms (coordination number), their distance from the absorbing atom (bond length), and the degree of local disorder.
In situ EXAFS studies of aqueous cadmium chloride solutions have quantified the changes in the local atomic environment of cadmium as a function of temperature and chloride concentration. researchgate.net The data reveals that as temperature and chloride concentration increase, the average number of chlorine atoms in the first coordination shell of cadmium increases from approximately 1 to 3, while the number of oxygen atoms (from water molecules) decreases from 6 to about 1. researchgate.net
The measured bond distances also provide critical structural information. The average Cd-O distance remains relatively constant at approximately 2.30 (± 0.05) Å. researchgate.net In contrast, the average Cd-Cl distance varies between 2.41 and 2.52 (± 0.02) Å, showing a tendency to increase with higher chloride concentration and decrease with rising temperature. researchgate.net This detailed structural information is vital for modeling the behavior of cadmium in various chemical and environmental systems.
| Parameter | Condition | Value | Reference |
| Average Cd-O Distance | Aqueous Solution | 2.30 (± 0.05) Å | researchgate.net |
| Average Cd-Cl Distance | Aqueous Solution | 2.41 - 2.52 (± 0.02) Å | researchgate.net |
| Coordination Geometry | Low Temp / Low [Cl⁻] | Octahedral-like | researchgate.net |
| Coordination Geometry | High Temp / High [Cl⁻] | Tetrahedral-like | researchgate.net |
Photoelectron Spectroscopy (XPS/UPS) for Surface Composition and Electronic States
Photoelectron spectroscopy is a surface-sensitive quantitative technique that measures the kinetic energy of electrons ejected from a material upon irradiation with photons, providing information about elemental composition, chemical states, and electronic structure.
XPS uses soft X-rays to ionize core-level electrons. The binding energy of these electrons is characteristic of the element and its chemical environment. XPS is widely used to analyze the surface of materials treated with or containing cadmium chloride.
In studies of CdTe solar cells, where a CdCl₂ treatment is a critical processing step, XPS is used to analyze the elemental composition and chemical states at interfaces. osti.gov Following a thermomechanical cleavage to expose the internal interfaces, XPS spectra can identify the presence of cadmium, chlorine, sulfur, and other elements. osti.gov High-resolution scans of the Cd 3d and Cl 2p peaks confirm the presence of cadmium chloride. For instance, the Cd 3d₅/₂ peak for CdCl₂ is found at a binding energy distinct from that of other cadmium compounds like CdS or CdO. osti.govresearchgate.net The cadmium Auger parameter, derived from the binding energy of a core-level peak and the kinetic energy of an Auger peak, can further confirm the chemical state, with a value of 785.8 ± 0.2 eV being characteristic of pure CdCl₂. osti.gov
The technique is also sensitive enough to detect thin layers of the compound. Angle-resolved XPS has been used to demonstrate that surfaces within a CdTe solar cell structure can be covered by a very thin layer, on the order of a single molecular layer (Cl-Cd-Cl), of cadmium chloride. osti.gov
| Element/Peak | Compound | Binding Energy (eV) | Reference |
| Cd 3d₅/₂ | CdS or Cd(OH)₂ | 405.1 | researchgate.net |
| Cadmium Auger Parameter | Pure CdCl₂ | 785.8 ± 0.2 | osti.gov |
| Cadmium Auger Parameter | Pure CdS | 786.3 ± 0.1 | osti.gov |
UPS employs vacuum UV radiation to probe the valence electronic states of a material. libretexts.org The resulting spectrum is a direct map of the density of states in the valence band, providing information on the valence band maximum (VBM), work function, and ionization energy. libretexts.orgresearchgate.net
While direct UPS studies on cadmium chloride dihydrate are less common, the technique has been applied to materials where CdCl₂ is used as a surface treatment, such as in CdTe thin films for solar cells. researchgate.net In these systems, UPS is used to determine the position of the Fermi level within the band gap and the work function of the material's surface before and after the CdCl₂ treatment. researchgate.netshu.ac.uk Such measurements are crucial for understanding the energy level alignment at interfaces, which governs charge transport in electronic devices. The analysis of UPS spectra, including the secondary electron cutoff, provides the work function, while the region near the Fermi level reveals the position of the valence band edge. researchgate.net These parameters are essential for constructing accurate energy band diagrams of heterojunctions involving cadmium chloride-treated surfaces. researchgate.net
Atomic Force Microscopy (AFM) and Scanning Tunneling Microscopy (STM)
Scanning probe microscopy techniques like AFM and STM provide real-space imaging of surfaces at the micro- and nanoscale, offering detailed morphological and electronic information.
AFM operates by scanning a sharp tip attached to a cantilever over a surface. jove.com It can be used in various modes to obtain topographical images and measure mechanical properties. jove.com Studies have utilized AFM to investigate the morphological changes induced by cadmium chloride. For example, the effect of CdCl₂ on the membrane of red blood cells has been visualized, showing that it causes destruction and the formation of specific bulges on the membrane surface, changes not visible with conventional optical microscopy. nih.govresearchgate.net In the context of materials science, conductive AFM (C-AFM) has been used to study the electrical properties of CdTe/CdS solar cell samples before and after CdCl₂ treatment, providing simultaneous topographic and current images with high spatial resolution. nrel.gov
STM images a surface by scanning a conductive tip and measuring the quantum tunneling current between the tip and the sample. uniandes.edu.co This technique is capable of atomic resolution and can also be used to probe the local density of electronic states (LDOS). davidpublisher.com STM has been employed to characterize the morphology and electronic cloud of CdSe nanoparticles synthesized using cadmium chloride as a precursor. davidpublisher.com These studies revealed different nanoparticle shapes (filaments, bars, and spheres) depending on the synthesis conditions. davidpublisher.com While direct STM imaging of cadmium chloride dihydrate crystals is challenging due to their potentially insulating nature and the need for a conductive substrate, the technique is invaluable for studying nanostructures and thin films derived from or treated with this compound. davidpublisher.comrsc.org
Surface Morphology and Growth Mechanisms
The surface morphology and growth mechanisms of cadmium chloride dihydrate crystals are significantly influenced by the method of preparation and the conditions of crystallization. The compound, a white, hygroscopic solid, is composed of a layered structure where cadmium ions are octahedrally coordinated by chloride ions and water molecules. smolecule.com The uniformity and quality of the resulting crystals are directly tied to the synthesis process.
Methods such as chemical bath deposition (CBD) have been utilized to synthesize cadmium-based materials. For instance, using cadmium chloride hydrate (B1144303) and thiourea (B124793) in aqueous media during CBD synthesis can lead to improved crystal uniformity, a process that can be accelerated by ultraviolet light to enhance nucleation. smolecule.com The morphology of cadmium-based films, such as Cadmium Sulfide (B99878) (CdS) derived from cadmium chloride, results in surfaces with smaller grains compared to those derived from cadmium acetate (B1210297). grafiati.com
Crystallization strategies are pivotal in defining the final morphology. Slow evaporation of a solution of cadmium carbonate in hydrochloric acid can yield Cadmium Chloride Dihydrate crystals. smolecule.com Other techniques like solvent evaporation or the addition of an antisolvent are also employed to optimize crystallization. smolecule.com A notable study utilized vapor diffusion, where equilibrating cadmium chloride hydrate with sodium citrate (B86180) tribasic dihydrate resulted in high-purity crystals with enhanced morphological uniformity, as citrate ions acted as crystallization agents, reducing lattice defects. smolecule.com The growth of crystals can also be affected by the presence of excess ions in the solution; for example, an excess of chloride ions can influence the phytoavailability and mobilization of cadmium, suggesting an impact on its interaction and precipitation at a micro-level. science.gov
Table 1: Summary of Factors Influencing Cadmium Chloride Dihydrate Morphology
| Factor | Influence on Morphology and Growth | Research Finding |
|---|---|---|
| Synthesis Method | Chemical Bath Deposition (CBD) with thiourea improves crystal uniformity. smolecule.com | CdS films from cadmium chloride exhibit more homogeneous surfaces with smaller grains than those from cadmium acetate. grafiati.com |
| Crystallization Technique | Slow evaporation, antisolvent addition, and vapor diffusion are used to control crystal growth and purity. smolecule.com | Vapor diffusion with sodium citrate as a crystallization agent reduces lattice defects and enhances uniformity. smolecule.com |
| Solution Chemistry | The presence of complexing agents and the ionic environment affect crystal formation. | Increasing chloride concentration in soil solution mobilizes cadmium, indicating its role in solution-phase interactions. science.gov |
Nanoscale Interactions and Surface Reactivity
At the nanoscale, the properties of materials derived from cadmium chloride are governed by principles of surface energy and reactivity. Anisotropic nanostructures, such as triangular or tetrahedral shapes synthesized from cadmium chloride precursors, possess higher surface energy and reactivity compared to isotropic spherical nanoparticles of the same volume. rsc.org This heightened reactivity is attributed to the presence of a larger number of surface atoms with lower coordination numbers, which act as active sites. rsc.org
The surface of nanoparticles inherently contains defects such as edges, corners, and other imperfections that serve as centers for chemical activity. upertis.ac.id The interaction between nanoparticles and their supporting material can also influence their structure and reactivity. upertis.ac.id
The surface reactivity of cadmium-containing nanomaterials is evident in their application for environmental remediation. Nanoscale zero-valent iron (NZVI) particles have demonstrated the capacity to remove cadmium ions (Cd²⁺) from solutions through mechanisms including adsorption, reduction, and precipitation/coprecipitation. mdpi.com The efficiency of this removal is highly dependent on the pH of the solution, which affects the surface charge of the nanoparticles and their electrostatic interaction with cadmium ions. mdpi.com
Spectroscopic studies have confirmed the interaction between Cd²⁺ and functional groups on adsorbent surfaces. For instance, after adsorption on a dopamine-modified nano-adsorbent, analysis revealed that Cd²⁺ interacted with both oxygen and nitrogen functional groups on the material's surface, confirming the surface reactivity. nih.gov
Table 2: Nanoscale Interactions and Reactivity
| Phenomenon | Description | Example |
|---|---|---|
| Surface Energy | Anisotropic nanostructures exhibit higher surface energy and reactivity due to their geometry. rsc.org | Triangular nanoemitters synthesized using cadmium chloride show high reactivity. rsc.org |
| Surface Defects | Imperfections on the nanoparticle surface act as active sites for chemical reactions. upertis.ac.id | Defects on metal oxides enhance their chemical reactivity. upertis.ac.id |
| Adsorption and Precipitation | Nanoparticles can remove cadmium ions from solution via surface adsorption and subsequent precipitation. mdpi.com | NZVI particles effectively remove Cd²⁺ from aqueous solutions. mdpi.com |
| Surface Functional Group Interaction | Cadmium ions can bind to specific functional groups on a material's surface. nih.gov | Cd²⁺ interacts with hydroxyl (-OH) and amine (-NH₂) groups on polydopamine adsorbents. nih.gov |
Thermal Analysis Techniques for Dehydration and Phase Transitions
Thermal analysis techniques are essential for characterizing the dehydration and phase transitions of hydrated compounds like cadmium chloride dihydrate. acs.org These methods measure changes in the physical properties of a substance as a function of temperature. egyankosh.ac.in The two primary techniques used for this purpose are Thermogravimetric Analysis (TGA), which monitors changes in mass, and Differential Scanning Calorimetry (DSC), which measures the heat flow associated with transitions. egyankosh.ac.innih.gov Together, they provide a comprehensive understanding of the thermal stability, dehydration kinetics, and thermodynamics of phase changes in the material. acs.org
Thermogravimetric Analysis (TGA) for Water Loss Kinetics
Thermogravimetric Analysis (TGA) is a technique that measures the change in mass of a sample as it is heated at a controlled rate. egyankosh.ac.in For cadmium chloride dihydrate, TGA is particularly effective for studying the kinetics of water loss during dehydration.
Research has shown that the dehydration of cadmium chloride dihydrate occurs in a distinct two-stage process when heated. smolecule.com
First Stage: This stage involves the loss of loosely bound water molecules. This process is typically observed at lower temperatures.
Second Stage: This stage corresponds to the removal of the remaining structural water molecules, which are more tightly coordinated to the cadmium ion. This requires a higher temperature.
The kinetics of this water loss can be influenced by factors such as the crystal surface area and the density of defects within the crystal structure. smolecule.com Isothermal gravimetric analysis can further elucidate the specific kinetic mechanisms, which may include zero-order, second-order, or diffusion-controlled processes depending on the water content and conditions. science.gov
Table 3: TGA Data for Dehydration of Cadmium Chloride Dihydrate
| Dehydration Stage | Temperature Range | Description of Mass Loss |
|---|---|---|
| Stage 1 | 25–80°C | Loss of loosely bound water. smolecule.com |
| Stage 2 | 80–120°C | Loss of structural water. smolecule.com |
Differential Scanning Calorimetry (DSC) for Phase Transition Enthalpies
Differential Scanning Calorimetry (DSC) is a thermoanalytical technique that measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. wikipedia.org It is used to detect and quantify the energy changes associated with phase transitions, such as melting, crystallization, and, in the case of hydrated salts, dehydration. nih.govresearchgate.nettorontech.com
When cadmium chloride dihydrate is analyzed by DSC, the dehydration process observed in TGA manifests as endothermic peaks in the DSC curve. An endothermic process is one that absorbs heat from the surroundings, and the area under a DSC peak is directly proportional to the enthalpy change (ΔH) of the transition. uomustansiriyah.edu.iq
Based on the two-stage dehydration identified by TGA, the expected DSC thermogram for cadmium chloride dihydrate would show two distinct endothermic peaks corresponding to each water loss event.
First Endotherm: Corresponds to the energy required to remove the loosely bound water molecules.
Second Endotherm: Corresponds to the higher energy required to remove the structural water molecules from the crystal lattice.
The temperature at which these peaks occur and their associated enthalpy values provide critical thermodynamic data about the stability of the hydrate and the energetics of the dehydration process. wikipedia.org While specific enthalpy values for each stage of CdCl₂·2H₂O dehydration are dependent on experimental conditions like heating rate, the general profile can be predicted. researchgate.net
Table 4: Expected DSC Events for Cadmium Chloride Dihydrate
| Temperature Range (Predicted) | Thermal Event | Description |
|---|---|---|
| 25–80°C | Endothermic Peak 1 | Absorption of energy corresponding to the loss of the first water molecule (loosely bound water). smolecule.com |
| 80–120°C | Endothermic Peak 2 | Absorption of energy corresponding to the loss of the second water molecule (structural water). smolecule.com |
Computational and Theoretical Studies of Cadmium Chloride Dihydrate
Density Functional Theory (DFT) Calculations for Electronic Structure and Bonding
Density Functional Theory (DFT) is a cornerstone of quantum chemical calculations for materials like cadmium chloride dihydrate. It allows for the accurate determination of the electronic structure and the nature of chemical bonds by modeling the electron density. These calculations are fundamental to understanding the compound's stability, geometry, and electronic properties.
Geometry optimization is a critical first step in computational analysis, where DFT is used to find the lowest energy arrangement of atoms, corresponding to the most stable molecular structure. For cadmium-containing complexes, functionals such as B3LYP and PBE are commonly employed. nih.govrsc.org For instance, in a study on L-proline (B1679175) cadmium chloride monohydrate, the molecular geometry was optimized using the B3LYP functional with the 6-31G* basis set. nih.gov Similarly, DFT calculations on cadmium telluride clusters have utilized the QUANTUM ESPRESSO/PWSCF package with local density approximation (LDA) to relax the structures fully. mu.edu.et
These optimized geometries provide data on bond lengths, bond angles, and dihedral angles. mdpi.com Beyond structure, DFT is used to calculate key electronic properties. The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are of particular importance. The HOMO-LUMO energy gap is a crucial parameter that indicates the chemical reactivity and kinetic stability of a molecule. researchgate.net A smaller gap generally suggests higher reactivity. researchgate.net For example, the calculated HOMO-LUMO gap for l-proline cadmium chloride monohydrate was found to be 5.484 eV, which was in semi-quantitative agreement with experimental results. nih.gov
Table 1: Examples of DFT-Calculated Electronic Properties for Cadmium-Containing Compounds
| Compound | DFT Method/Basis Set | Calculated Property | Value | Reference |
|---|---|---|---|---|
| L-Proline Cadmium Chloride Monohydrate | B3LYP/6-31G* | HOMO-LUMO Energy Gap | 5.484 eV | nih.gov |
| L-Alanine Cadmium Chloride | B3LYP/LANL2DZ | HOMO-LUMO Energy Gap | Small gap indicates high reactivity | researchgate.net |
| Mn-substituted CdO clusters | B3LYP/LanL2DZ | HOMO-LUMO Gap | Varies with cluster size | researchgate.net |
| Sb-doped 2D Cadmium Halide Hybrids | GGA-PBE with DFT-D3 | Electronic Structure | Analyzed to understand luminescence | rsc.org |
DFT is a powerful tool for predicting spectroscopic properties, which can then be compared with experimental spectra (like IR, Raman, and NMR) to validate the computed structure. Theoretical calculations of vibrational frequencies for organometallic materials such as L-alanine cadmium chloride have been performed using the B3LYP functional combined with the LANL2DZ basis set. researchgate.net In a study of l-proline cadmium chloride monohydrate, the calculated FT-IR and FT-Raman frequencies were analyzed to understand the vibrational modes of the molecule. nih.gov
DFT is also highly effective in predicting Nuclear Magnetic Resonance (NMR) chemical shifts. escholarship.org For cadmium compounds, calculating the ¹¹³Cd chemical shift is particularly valuable. Studies have shown that DFT methods can reproduce ¹¹³Cd chemical shifts with good accuracy. researchgate.netresearchgate.net The choice of functional and basis set is crucial, and research indicates that non-relativistic methods using functionals like B3LYP with appropriate basis sets (e.g., Sadlej for Cadmium) can provide excellent results for various cadmium complexes. researchgate.net Relativistic effects, particularly the heavy-neighbor-atom (HNA) effect, can significantly influence the NMR shifts of atoms bonded to a heavy element like cadmium, making accurate computational modeling essential for interpretation. acs.org The inclusion of a sufficient number of water molecules in the computational model has been shown to significantly improve the agreement between theoretical and experimental chemical shift values for hydrated cadmium complexes. researchgate.net
Table 2: DFT Protocols for ¹¹³Cd NMR Chemical Shift Calculations
| Computational Method | Key Findings | Reference |
|---|---|---|
| DFT: B3LYP/Sadlej(Cd); 6-31g(d,p) (light atoms) | Showed the best performance for calculating δ(¹¹³Cd) in the investigated non-relativistic context. | researchgate.net |
| Hartree-Fock and DFT | DFT calculations matched experimental values better than Hartree-Fock. Including water molecules improved accuracy. | researchgate.net |
| Relativistic ZORA (scalar and spin-orbit) DFT | Inclusion of relativistic corrections did not lead to significant improvement for the classes of compounds investigated. | researchgate.net |
Molecular Dynamics (MD) Simulations for Dynamic Behavior
While DFT provides a static picture of the lowest-energy structure, Molecular Dynamics (MD) simulations model the movement of atoms and molecules over time. This allows for the study of the dynamic behavior of cadmium chloride dihydrate, including the motion of water molecules, the formation and breaking of hydrogen bonds, and interactions with other molecules or surfaces.
MD simulations are essential for understanding the complex dynamics of water molecules and hydrogen bond networks within a crystal lattice. A study on the microsolvation of CdCl₂ using Born-Oppenheimer MD showed that with a small number of water molecules, the system can exhibit equilibrium between different coordination patterns, such as penta- and hexa-coordinated structures around the cadmium ion. aip.org The simulations revealed a bimodal distribution for the Cd-O(water) distance, indicating distinct coordination spheres even with only 24 solvating water molecules. aip.org
General MD studies on water dynamics show that the processes of forming and breaking hydrogen bonds are non-exponential and can be largely uncorrelated with the fluctuations of neighboring bonds. aps.org In crystal hydrates, such as a 2-propanolaminium-chlorocadmate(II) assembly, lattice water molecules play a pivotal role in integrating molecular chains into larger two-dimensional slabs through moderate-strength hydrogen bonds. researchgate.net The presence of anions and the amine groups of ligands can also lead to extensive hydrogen bonding networks that stabilize the crystal structure. uky.edu These simulations provide detailed insights into the stability and structural role of the water molecules within the dihydrate lattice.
MD simulations are widely used to investigate the interactions of cadmium ions at interfaces, which is crucial for understanding its behavior in biological and environmental systems. For example, MD simulations have been used to identify the preferred binding sites of CdCl₂ on the protein transferrin, revealing that hydrophobic and electrostatic forces are the primary drivers of the interaction. nih.gov
In environmental contexts, MD simulations have explored the extraction of cadmium from aqueous solutions. One study investigated a water-ionic liquid biphasic system, showing how the addition of chloride to the aqueous phase enhances the extraction of cadmium by forming anionic [CdCl₄]²⁻ complexes that move to the interface. researchgate.net Other simulations have examined the dynamic and structural properties of cadmium ions in aqueous solutions, determining parameters like the radial distribution function and the number of water molecules in the first hydration shell, which was found to be approximately 7.4 for Cd²⁺. researchgate.net These studies provide a molecular-level understanding of how cadmium chloride behaves and interacts in complex solution environments and at interfaces with other materials. acs.org
Quantum Chemical Modeling of Reaction Mechanisms
Quantum chemical modeling is instrumental in elucidating the step-by-step pathways of chemical reactions. By calculating the energies of reactants, products, and intermediate transition states, these models can map out the most likely reaction mechanisms.
For cadmium compounds, quantum-chemical modeling has been applied to simulate the synthesis of cadmium sulfide (B99878) (CdS) and cadmium selenide (B1212193) (CdSe) films from aqueous solutions. researchgate.netlpnu.ua These studies show that the synthesis process proceeds through several intermediate stages involving the formation of transitional reactive complexes. researchgate.net For instance, the simulation of CdS synthesis from a solution containing cadmium salt, a complexing agent like trisodium (B8492382) citrate (B86180), and a chalcogenizing agent involves the formation of various Cd(II) complex forms. researchgate.netlpnu.ua By constructing energy diagrams for these pathways, researchers can compare the energetic favorability of different synthesis routes and predict the final products, which can then be verified by experimental methods like X-ray phase analysis. researchgate.net These models provide a fundamental understanding of the chemistry of the synthesis process at a molecular level.
Ligand Exchange Pathway Calculations
Ligand exchange reactions, where one ligand in a complex ion is substituted by another, are fundamental to the solution chemistry of cadmium chloride. chemguide.co.uk For instance, in an aqueous solution, the cadmium ion exists as the hexaaquacadium(II) ion, [Cd(H₂O)₆]²⁺. The introduction of chloride ions can lead to the stepwise replacement of the water ligands. chemguide.co.uk
Computational studies are employed to elucidate the mechanisms and energetics of these exchange pathways. DFT calculations can model the geometry of reactant, transition, and product states, providing a detailed picture of the reaction coordinate. For example, studies on various cadmium complexes have used DFT to optimize molecular geometries and calculate key parameters like bond lengths and angles. mdpi.comdoi.org In one computational study of a dimeric cadmium chloride complex, different basis sets were evaluated to find the one that best reproduced experimental bond distances and angles, with the LANL2DZ and SDD basis sets showing strong performance. unb.br
Natural Bond Orbital (NBO) analysis is another powerful computational tool used in these studies. mdpi.com It provides information about charge distribution and ligand-to-metal charge transfer (LMCT). For several cadmium complexes, NBO analysis has shown that upon complexation, the charge of the Cd(II) ion becomes less positive, indicating a significant transfer of electron density from the coordinating ligands to the cadmium center. mdpi.com This charge transfer is a key aspect of the bonding and stability of the resulting complex.
| Computational Study Focus | Method/Basis Set | Key Findings |
| Geometry Optimization of a Dimeric Cadmium(II) Chloro Complex | DFT with various basis sets (LANL2DZ, SDD, DGDZVP) | The LANL2DZ and SDD basis sets provided the closest calculated bond lengths and angles to experimental values. unb.br |
| Mixed Ligand Cadmium(II) Complex Analysis | DFT / NBO Analysis | Revealed a tetrahedral geometry around the Cd(II) ion and calculated Cd-S and Cd-P bond lengths. NBO analysis confirmed ligand-to-metal charge transfer. mdpi.com |
| Trinuclear Cadmium(II) Complex with Pyridine (B92270) Ring | DFT / B3LYP / LANL2DZ | Calculations were used to compute the optimized geometry and frontier molecular orbital energies (HOMO and LUMO). doi.org |
Surface Adsorption Energy Calculations
Understanding the adsorption of cadmium chloride onto various surfaces is critical for applications in pollution control and materials science. Theoretical calculations, particularly using DFT, are instrumental in determining the energetics and mechanisms of these surface interactions. cranfield.ac.uk These studies calculate the adsorption energy, which indicates the stability of the adsorbed species on a surface. A more negative adsorption energy signifies a more stable interaction.
Research has shown that gaseous cadmium chloride can be effectively captured by mineral sorbents at high temperatures. cranfield.ac.uk DFT calculations have been performed to investigate the adsorption of CdCl₂ on surfaces like limestone (CaCO₃) and lime (CaO), revealing that while both can adsorb the molecule, lime has a more active surface and higher adsorption energies. cranfield.ac.uk
Similar computational approaches have been used to study the adsorption of cadmium species on other materials. For instance, the adsorption energy of CdCl₂ on an Fe₂O₃ (iron(III) oxide) surface was calculated to be -237.42 kJ/mol, indicating a strong and stable chemisorption process. researchgate.net Likewise, studies on montmorillonite, a type of clay mineral, have calculated the adsorption energy of Cd²⁺ on its different surfaces, finding it to be significantly higher on the (010) surface (-283.55 kJ/mol) compared to the (001) surface (-88.74 kJ/mol). mdpi.com On the (010) surface, the cadmium ion forms covalent bonds with surface oxygen atoms. mdpi.com These findings are crucial for designing effective sorbents for cadmium removal.
| Adsorbed Species | Surface Material | Adsorption Energy (kJ/mol) | Reference |
| CdCl₂ | Fe₂O₃ | -237.42 | researchgate.net |
| CdO | Fe₂O₃ | -375.03 | researchgate.net |
| Cd | Fe₂O₃ | -40.64 | researchgate.net |
| Cd²⁺ | Montmorillonite (001) | -88.74 | mdpi.com |
| Cd²⁺ | Montmorillonite (010) | -283.55 | mdpi.com |
| Cadmium | Polyaluminum chloride (PAC) | -13.25 | aut.ac.ir |
Machine Learning and AI Applications in Cadmium Compound Research
Predictive Modeling for Material Properties
Machine learning models can uncover complex, non-linear relationships between a material's features (e.g., composition, processing parameters, environmental factors) and its properties, a task that is often challenging for traditional methods. crimsonpublishers.com This capability is particularly valuable in predicting the behavior and properties of cadmium in various systems.
Several studies have successfully applied ML algorithms to predict cadmium-related properties. For example, the XGBoost model proved to be the best among several tested methods for predicting cadmium concentration in soils, achieving a coefficient of determination (R²) of 98.1%. researchgate.netresearchgate.net The most influential factors in this model were found to be electrical conductivity (EC), pH, CaCO₃ content, silt, and phosphorus levels. researchgate.netresearchgate.net In other work, a hybrid model combining Decision Trees, Multi-Output Nonlinear Regression, and Backpropagation Neural Networks (BPNN) was developed to predict the adsorption capacity of Cd(II) in soil, achieving an R² of 0.898. crimsonpublishers.com Artificial Neural Networks (ANN) have also been used to model the biosorption of Cd²⁺ by rice straw, with a network achieving a high correlation between predicted and experimental results. researchgate.net These models provide powerful tools for environmental risk assessment and the development of remediation strategies. crimsonpublishers.comnih.gov
| ML Model | Predicted Property | Key Input Features | Performance Metric (R²) | Reference |
| XGBoost | Cadmium concentration in soil | EC, pH, CaCO₃, silt, P₂O₅ | 0.981 | researchgate.netresearchgate.net |
| Hybrid (DT-MNLR-BPNN) | Cd(II) adsorption capacity in soil | pH, CEC, Organic Carbon, clay content | 0.898 | crimsonpublishers.com |
| Artificial Neural Network (ANN) | Cd²⁺ biosorption by rice straw | Biosorbent dose, pH, initial Cd²⁺ concentration | 0.99 (training) | researchgate.net |
| Artificial Neural Network (ANN) | Cadmium content in soil | Clay, Organic Carbon, pH, Phosphorus, Total Nitrogen | Not specified (outperformed other models) | researchgate.net |
Data-Driven Discovery of New Cadmium-Containing Materials
The process often involves several key strategies:
High-Throughput Computational Screening: Using DFT and other methods to calculate the properties of thousands of hypothetical materials stored in databases. acs.org
Literature Mining: Employing natural language processing (NLP) models to scan millions of scientific articles to identify relationships between elements and processing techniques, uncovering promising but unexplored compositions. mpie.de
Automated Experimentation: Integrating ML algorithms with robotic systems to create feedback loops where the model suggests new experiments, and the results are used to retrain and improve the model in real-time. mpie.de
In the realm of cadmium research, these techniques are vital for designing next-generation materials. For instance, the development of advanced cadmium-containing quantum dots (QDs) for displays and biomedical imaging relies on precisely tuning their composition and surface chemistry to achieve desired optical properties. nih.gov Data-driven methods can guide the synthesis of these complex nanomaterials by predicting how different ligands or core/shell structures will affect their performance. acs.org By leveraging AI to navigate the immense landscape of possible materials, researchers can more efficiently discover novel cadmium-containing compounds for applications ranging from catalysis to next-generation electronics. mpie.deacs.org
| Data-Driven Strategy | Description | Application in Materials Discovery |
| High-Throughput Screening | Automated calculation of properties for large numbers of materials in a database. | Identifies stable compounds with desired electronic or optical properties for further investigation. acs.org |
| Bayesian Optimization | An adaptive learning method that sequentially suggests new experiments to efficiently find an optimum. | Used in smaller datasets to optimize material properties within a constrained design space. arxiv.org |
| Natural Language Processing (NLP) | AI models analyze vast amounts of scientific literature to extract relationships and knowledge. | Can identify promising but overlooked combinations of elements for creating new alloys or compounds. mpie.de |
| Design of Experiments (DoE) | Statistical methods are combined with data mining to explore the effects of various synthesis parameters. | Applied to discover new catalytic materials by mapping crystallinity as a function of synthesis conditions. acs.org |
Future Research Directions and Emerging Paradigms in Cadmium Chloride Dihydrate Research
Integration with Advanced Manufacturing Technologies (e.g., 3D Printing)
The convergence of materials science with advanced manufacturing techniques like 3D printing, or additive manufacturing, presents a frontier for creating complex, functional materials with tailored properties. While direct 3D printing of cadmium chloride dihydrate is not a current widespread practice, its role as a precursor or component in printable materials holds considerable promise.
Future research will likely focus on the development of composite materials where cadmium chloride dihydrate is incorporated into a polymer or other matrix suitable for 3D printing. This could enable the fabrication of customized components for various applications, such as sensors or catalysts. For instance, the inclusion of cadmium chloride dihydrate could be explored for creating 3D-printed structures with specific optical or electronic properties. A dissertation from the University of Regensburg mentions the use of a 3D plotter to create a holder for a sensor foil, indicating the potential for integrating such components into larger, custom-fabricated systems. uni-regensburg.de
Research in this area will need to address challenges related to the dispersion of cadmium chloride dihydrate within the printing medium, the stability of the compound during the printing process, and the ultimate performance of the fabricated object. The development of novel formulations and printing protocols will be crucial for realizing the full potential of this integration.
Sustainable Synthesis and Circular Economy Approaches
In an era of increasing environmental awareness, the principles of green chemistry and the circular economy are becoming integral to chemical manufacturing. Future research on cadmium chloride dihydrate will increasingly prioritize the development of sustainable synthesis routes and methods for its recovery and reuse.
Sustainable Synthesis: Traditional methods for synthesizing cadmium chloride dihydrate may involve processes that are energy-intensive or generate hazardous waste. Green synthesis approaches aim to mitigate these impacts by utilizing more environmentally benign reagents, solvents, and reaction conditions. Research is exploring the use of agricultural waste, such as pomegranate peels, to create activated carbon-based composites for the removal of heavy metals, including cadmium, from wastewater. dergipark.org.tr This points towards a broader trend of valorizing waste materials for environmental remediation and potentially for the synthesis of valuable chemical compounds. dergipark.org.tr Studies on metakaolin-based geopolymers also highlight a "green synthesis" approach for the removal of hazardous industrial wastes, including those containing cadmium. researchgate.netnih.govmdpi.com
Circular Economy: The concept of a circular economy emphasizes the recycling and reuse of materials to minimize waste and conserve resources. For cadmium-containing products, this involves developing efficient methods to recover cadmium and reprocess it into usable forms like cadmium chloride dihydrate. This not only reduces the environmental burden of cadmium waste but also creates a more sustainable supply chain. Research into the use of modified construction aggregate and activated carbon for treating contaminated groundwater demonstrates a move towards circularity by utilizing waste materials for environmental cleanup. nih.govmdpi.com
Future research in this domain will likely focus on:
Developing novel, energy-efficient synthesis methods with high atom economy.
Exploring the use of renewable feedstocks and non-toxic solvents.
Designing closed-loop systems for the recovery and recycling of cadmium from industrial waste streams and end-of-life products.
High-Throughput Experimentation and Autonomous Synthesis
The pace of materials discovery and process optimization can be significantly accelerated through the use of high-throughput experimentation (HTE) and autonomous synthesis platforms. These technologies allow researchers to rapidly screen a vast number of experimental conditions, leading to the faster identification of optimal synthesis parameters and novel materials.
Cadmium chloride dihydrate is already utilized in high-throughput screening kits for the crystallization of biological macromolecules. cosmobio.co.jp This demonstrates its compatibility with automated and miniaturized experimental setups. Future research will likely expand the application of HTE to the synthesis and characterization of cadmium chloride dihydrate-based materials. For instance, microfluidic systems could be employed to perform thousands of synthesis reactions in parallel, varying parameters such as precursor concentrations, temperature, and reaction times to optimize the properties of the resulting materials. google.com
Autonomous synthesis, which combines robotics, artificial intelligence, and in-situ characterization, represents the next frontier. Such systems can independently design, execute, and analyze experiments, learning from the results to inform subsequent experimental designs. This approach could be applied to discover novel crystalline forms of cadmium chloride dihydrate or to optimize the synthesis of nanomaterials with specific desired properties.
| Research Area | Key Technologies | Potential Outcomes |
| High-Throughput Experimentation | Microfluidics, Robotic liquid handling | Rapid optimization of synthesis conditions, Discovery of new material compositions |
| Autonomous Synthesis | AI-driven experimental design, In-situ characterization | Accelerated discovery of novel materials, Autonomous process optimization |
Exploration of Novel Physical Phenomena in Cadmium Chloride Dihydrate Systems
Cadmium chloride dihydrate serves as a versatile precursor for the synthesis of a wide range of nanomaterials that exhibit unique physical phenomena. Future research will continue to delve into these properties, with a particular focus on quantum dots and other nanostructured materials.
Quantum Dots (QDs): Cadmium-based quantum dots, such as those derived from cadmium selenide (B1212193) (CdSe) and cadmium sulfide (B99878) (CdS), are known for their size-tunable optical and electronic properties. researchgate.netresearchgate.net Cadmium chloride dihydrate is a common starting material for the synthesis of these QDs. researchgate.netresearchgate.net Future research will likely focus on:
Developing more precise and scalable methods for synthesizing QDs with uniform size and shape.
Exploring the use of different capping agents and surface modifications to enhance the stability and functionality of the QDs.
Investigating the fundamental photophysical properties of these nanomaterials for applications in areas such as bioimaging, sensing, and photovoltaics. researchgate.netoptica.org
Nanocomposites: The incorporation of cadmium-containing nanoparticles into various matrices can lead to the development of nanocomposites with enhanced properties. For example, Cd-doped ZnO nanocomposites have shown potential for photodegradation in wastewater treatment. jksus.org Future research will explore the synthesis and characterization of novel nanocomposites containing cadmium chloride dihydrate-derived materials, aiming to tailor their magnetic, antibacterial, and catalytic properties for specific applications. jksus.org
Interdisciplinary Collaboration in Cadmium Research
The multifaceted nature of cadmium chloride dihydrate, from its fundamental chemical properties to its applications in advanced materials and its environmental implications, necessitates a highly interdisciplinary research approach. Future breakthroughs will increasingly rely on collaborations that bridge traditional scientific disciplines.
For example, the development of biosensors for detecting heavy metal ions could involve collaborations between materials scientists, chemists, and biologists. optica.org Similarly, research into the environmental remediation of cadmium contamination requires expertise from environmental scientists, engineers, and chemists. nih.govmdpi.com Toxicological studies on the effects of cadmium compounds on biological systems also highlight the need for interdisciplinary research involving toxicology and molecular biology. aub.edu.lbresearchgate.netresearchgate.netbohrium.comscispace.comresearchgate.netresearchgate.netunifi.it
The following table illustrates potential areas for interdisciplinary collaboration:
| Disciplines | Research Focus |
| Materials Science & Electrical Engineering | Development of cadmium-based semiconductors and electronic devices. |
| Chemistry & Biology | Synthesis of functionalized nanoparticles for bioimaging and drug delivery. |
| Environmental Science & Chemical Engineering | Design of efficient and sustainable methods for cadmium remediation. |
| Toxicology & Public Health | Understanding the health impacts of cadmium exposure and developing mitigation strategies. |
By fostering these interdisciplinary collaborations, the scientific community can address the complex challenges and opportunities associated with cadmium chloride dihydrate research in a more holistic and effective manner.
Q & A
Q. What are the established methods for synthesizing and purifying cadmium chloride dihydrate in laboratory settings?
Cadmium chloride dihydrate can be synthesized via two primary routes:
- Direct reaction : Cadmium metal or cadmium oxide is dissolved in hydrochloric acid (HCl), followed by crystallization to obtain the hydrated form. Excess HCl is removed by controlled evaporation under reduced pressure .
- Anhydrous conversion : The hydrated form (CdCl₂·2H₂O) is refluxed with thionyl chloride (SOCl₂) to remove water molecules, producing anhydrous CdCl₂. This method requires rigorous drying to avoid residual thionyl chloride contamination . Purification : Recrystallization from ethanol or aqueous solutions ensures high purity. Trace metal impurities (e.g., Pb²⁺) can be removed via ion-exchange chromatography .
Q. How can researchers characterize the purity and structural properties of cadmium chloride dihydrate?
- Purity analysis : Atomic absorption spectroscopy (AAS) or inductively coupled plasma mass spectrometry (ICP-MS) quantifies cadmium content and detects trace impurities .
- Structural confirmation : X-ray diffraction (XRD) identifies the crystal lattice structure, which adopts a layered hexagonal system (space group: R-3m) similar to CdI₂. This structure serves as a reference for other ionic crystals .
- Hydration state verification : Thermogravimetric analysis (TGA) measures weight loss upon heating to confirm the dihydrate form (theoretical water loss: ~14.3%) .
Q. What are the solubility characteristics of cadmium chloride dihydrate, and how do hydration states influence experimental outcomes?
CdCl₂·2H₂O is highly soluble in water (~140 g/100 mL at 20°C), producing pale green solutions due to Cd²⁺ hydration complexes. Solubility decreases in alcohols (e.g., ethanol: ~4 g/100 mL) . Hydration effects : The monohydrate (CdCl₂·H₂O) and hemipentahydrate (CdCl₂·2.5H₂O) exhibit distinct solubility profiles, which can lead to inconsistencies in solution concentration if not properly accounted for. Researchers must standardize hydration states before preparing solutions .
Advanced Research Questions
Q. How can cadmium chloride dihydrate be optimized as a precursor for environmental remediation studies, such as cadmium ion sequestration?
- Polymer-based remediation : Functionalized pyrrole polymers synthesized using CdCl₂·2H₂O as a cadmium source show high adsorption capacity (~180 mg/g) for Cd²⁺. Optimization involves adjusting polymer crosslinking density and pH (optimal range: 6–8) .
- Competing ions : Phosphate or carbonate ions may reduce sequestration efficiency. Pre-treatment with ethylenediamine or calcium hydroxide minimizes interference .
Q. What role does cadmium chloride dihydrate play in developing photoelectrochemical sensors for environmental pollutants?
CdCl₂·2H₂O is a key precursor in synthesizing CdIn₂S₄/ZnS heterojunctions.
- Methodology : Co-precipitation of CdIn₂S₄ involves mixing CdCl₂·2H₂O with indium chloride and thiourea in a hydrothermal reactor (180°C, 12 hrs). ZnS layers are deposited via successive ionic layer adsorption (SILAR) to enhance photocurrent stability .
- Performance metrics : The sensor detects m-nitrophenol at sub-nM levels, with a linear range of 0.01–100 µM. Interference from humic acid is mitigated by adjusting the electrolyte pH to 7.5 .
Q. How should researchers address contradictions in reported solubility or stability data for cadmium chloride hydrates?
Discrepancies often arise from uncontrolled hydration states or environmental conditions.
- Case study : Solubility in water varies by ~10% between anhydrous CdCl₂ and CdCl₂·2H₂O due to hydration enthalpy differences. Researchers must specify the hydrate form and temperature in protocols .
- Stability testing : Long-term storage in desiccators with silica gel prevents unintended hydration/dehydration. Stability under UV light or high humidity should be validated via XRD and TGA .
Q. What protocols ensure safe handling and disposal of cadmium chloride dihydrate in academic laboratories?
- Handling : Use fume hoods and personal protective equipment (PPE) to avoid inhalation or skin contact. Aqueous solutions should be prepared in sealed containers to minimize aerosol formation .
- Waste disposal : Precipitate Cd²⁺ as CdS using sodium sulfide (Na₂S) at pH >10. Verify complete precipitation via AAS before disposing of the supernatant .
Methodological Considerations Table
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
